2-Cyclobutylcyclohexan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 2-Cyclobutylcyclohexan-1-ol

This technical guide offers a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for the stereoisomers of 2-Cyclobutylcyclohexan-1-ol. In the absence of direct experimental spectra in publicly available databases, this document provides a detailed predictive analysis grounded in fundamental NMR principles and data from analogous molecular structures. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel alicyclic compounds.

Introduction

2-Cyclobutylcyclohexan-1-ol is a saturated bicyclic alcohol whose structural complexity arises from the presence of two stereocenters at the C1 and C2 positions of the cyclohexanol ring. This gives rise to two diastereomeric pairs of enantiomers: cis-2-Cyclobutylcyclohexan-1-ol and trans-2-Cyclobutylcyclohexan-1-ol. The relative orientation of the hydroxyl and cyclobutyl substituents significantly influences the conformational equilibrium of the cyclohexyl ring, leading to distinct and predictable differences in their respective ¹H and ¹³C NMR spectra. Understanding these spectral nuances is paramount for the unambiguous stereochemical assignment of synthetic products.

Stereoisomers and Conformational Analysis

The cyclohexyl ring in 2-Cyclobutylcyclohexan-1-ol adopts a chair conformation to minimize steric and torsional strain. The bulky cyclobutyl group will have a strong preference for the equatorial position to avoid 1,3-diaxial interactions. This preference dictates the most stable conformation for both the cis and trans isomers.

• trans-2-Cyclobutylcyclohexan-1-ol : In the most stable chair conformation, both the cyclobutyl group and the hydroxyl group will occupy equatorial positions (e,e).

• cis-2-Cyclobutylcyclohexan-1-ol : To accommodate the equatorial preference of the larger cyclobutyl group, the hydroxyl group will be forced into the axial position (e,a).

This difference in the orientation of the hydroxyl group has a profound impact on the chemical shift of the C1 proton (H1) and the carbon atoms of the cyclohexyl ring.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR chemical shifts for the cis and trans isomers of 2-Cyclobutylcyclohexan-1-ol are summarized in Table 1. These predictions are based on the analysis of related compounds such as 2-methylcyclohexanol and 4-tert-butylcyclohexanol, with considerations for the electronic and steric effects of the cyclobutyl substituent.[1]

Table 1: Predicted ¹H NMR Chemical Shifts (in ppm) for the Stereoisomers of 2-Cyclobutylcyclohexan-1-ol in CDCl₃

Proton Assignment	Predicted Shift (trans, e,e)	Predicted Shift (cis, e,a)	Multiplicity
H1 (CH-OH)	~3.4 - 3.6	~3.9 - 4.1	m
H2 (CH-Cyclobutyl)	~1.3 - 1.5	~1.5 - 1.7	m
Cyclohexyl CH₂	~1.0 - 1.9	~1.1 - 2.0	m
Cyclobutyl CH	~1.8 - 2.1	~1.9 - 2.2	m
Cyclobutyl CH₂	~1.6 - 1.9	~1.7 - 2.0	m
OH	Variable	Variable	br s

Justification of ¹H NMR Predictions:

• H1 (CH-OH): The most significant difference between the two isomers is the chemical shift of the proton attached to the carbinol carbon (H1). In the trans isomer, H1 is in an axial position and is expected to resonate at a lower chemical shift (~3.4 - 3.6 ppm). In contrast, the equatorial H1 in the cis isomer is more deshielded and will appear further downfield (~3.9 - 4.1 ppm).[1] This is a reliable diagnostic tool for distinguishing between the two stereoisomers.

• Cyclohexyl and Cyclobutyl Protons: The remaining protons on the cyclohexyl and cyclobutyl rings will appear as complex multiplets in the upfield region of the spectrum. The signals for the cis isomer are predicted to be slightly more downfield due to the different steric environment created by the axial hydroxyl group. The protons of the cyclobutane ring are expected to resonate around 1.6-2.2 ppm, based on the chemical shift of unsubstituted cyclobutane (~1.96 ppm).[2][3]

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR chemical shifts for the stereoisomers are presented in Table 2. These predictions are informed by data from 2-alkyl substituted cyclohexanols and unsubstituted cyclobutane.[4][5]

Table 2: Predicted ¹³C NMR Chemical Shifts (in ppm) for the Stereoisomers of 2-Cyclobutylcyclohexan-1-ol in CDCl₃

Carbon Assignment	Predicted Shift (trans, e,e)	Predicted Shift (cis, e,a)
C1 (CH-OH)	~72 - 75	~68 - 71
C2 (CH-Cyclobutyl)	~50 - 53	~47 - 50
C3	~33 - 36	~30 - 33
C4	~25 - 28	~23 - 26
C5	~24 - 27	~22 - 25
C6	~31 - 34	~28 - 31
C1' (Cyclobutyl)	~40 - 43	~38 - 41
C2'/C4' (Cyclobutyl)	~25 - 28	~24 - 27
C3' (Cyclobutyl)	~18 - 21	~17 - 20

Justification of ¹³C NMR Predictions:

• C1 (CH-OH): The carbinol carbon (C1) is expected to show a significant difference in chemical shift between the two isomers. In the trans isomer with an equatorial hydroxyl group, C1 will be more deshielded (~72 - 75 ppm). Conversely, the axial hydroxyl group in the cis isomer will cause a shielding effect (γ-gauche effect), shifting the C1 resonance upfield to approximately 68 - 71 ppm.[1]

• Cyclohexyl Carbons: The other carbons of the cyclohexyl ring will also experience shielding effects in the cis isomer due to the axial hydroxyl group, leading to slightly lower chemical shifts compared to the trans isomer.

• Cyclobutyl Carbons: The chemical shifts of the cyclobutyl carbons are predicted based on the typical value for cyclobutane (~22.4 ppm), with the C1' carbon being the most deshielded due to its attachment to the cyclohexyl ring.[4]

Visualizing the Stereoisomers and Key NMR Correlations

The following diagrams illustrate the preferred conformations of the trans and cis isomers of 2-Cyclobutylcyclohexan-1-ol and highlight the key atoms for NMR analysis.

Caption: Chair conformation of cis-2-Cyclobutylcyclohexan-1-ol.

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for a sample of 2-Cyclobutylcyclohexan-1-ol.

Sample Preparation

• Analyte Preparation: Accurately weigh 5-10 mg of the purified 2-Cyclobutylcyclohexan-1-ol sample.

• Solvent Selection: Choose a suitable deuterated solvent, typically deuterated chloroform (CDCl₃), as it is effective at dissolving a wide range of organic compounds and has well-characterized residual solvent peaks.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

The following workflow outlines the steps for acquiring NMR data.

Caption: A generalized workflow for NMR data acquisition and analysis.

• Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• Locking and Shimming: Insert the sample into the spectrometer, lock onto the deuterium signal of the solvent, and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Pulse Program: Use a standard single-pulse experiment.

  • Spectral Width: Set a spectral width of approximately 12-15 ppm to encompass all proton signals.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient for good resolution.

  • Number of Scans: Average a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Program: Employ a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

  • Spectral Width: A wider spectral width of around 220-240 ppm is necessary for ¹³C NMR.

  • Acquisition Time: An acquisition time of 1-2 seconds is typical.

  • Number of Scans: A significantly larger number of scans (hundreds to thousands) will be required due to the low natural abundance of the ¹³C isotope. [6]

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the frequency-domain spectra.

• Phasing and Baseline Correction: Manually or automatically phase the spectra and apply a baseline correction to ensure accurate integration.

• Referencing: Reference the spectra to the TMS signal at 0.00 ppm for both ¹H and ¹³C.

Conclusion

References

• Kumar, K. 13C NMR spectroscopy. Available at: [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of cyclobutane. Available at: [Link]

• ACS Publications. 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. Available at: [Link]

• Doc Brown's Chemistry. cyclobutane low high resolution H-1 proton nmr spectrum. Available at: [Link]

• ACS Publications. Conformational Analysis of cis-2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. Available at: [Link]

• Chegg. Solved The following table is the 1H NMR and 13C NMR. Available at: [Link]

Sources

• 1. chegg.com [chegg.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. 13C nmr spectrum of cyclobutane C4H8 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclobutane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. CIS-2-METHYLCYCLOHEXANOL(7443-70-1) 13C NMR [m.chemicalbook.com]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Stereocontrol and Synthetic Utility of 2-Cyclobutylcyclohexan-1-ol: A Technical Whitepaper

Executive Summary

In the evolving landscape of fragment-based drug discovery (FBDD) and advanced materials science, sterically hindered bicyclic aliphatic alcohols offer unique spatial geometries and lipophilic profiles. 2-Cyclobutylcyclohexan-1-ol (CAS: 1594889-14-1) is a highly specialized synthetic building block characterized by a flexible cyclohexanol ring coupled with a strained cyclobutyl appendage.

As a Senior Application Scientist, I have compiled this whitepaper to bridge the gap between theoretical physical chemistry and bench-level synthetic execution. This guide details the physicochemical properties, structural dynamics, and a self-validating synthetic protocol for 2-cyclobutylcyclohexan-1-ol, ensuring that researchers can reliably integrate this compound into complex drug development pipelines.

Structural Dynamics and Physicochemical Profile

The molecular architecture of 2-cyclobutylcyclohexan-1-ol ( C10​H18​O ) features two contiguous stereocenters at C1 and C2 of the cyclohexane ring. This configuration yields four possible stereoisomers (two cis enantiomers and two trans enantiomers). The cyclobutyl group possesses a significant steric bulk (A-value ≈ 1.7 kcal/mol), which heavily dictates the conformational equilibrium of the cyclohexane chair. In the trans isomer, both the hydroxyl and cyclobutyl groups can occupy the thermodynamically favored di-equatorial positions, minimizing 1,3-diaxial interactions.

Because empirical data for rare building blocks can be scarce, critical physical properties are often derived through a combination of QSAR (Quantitative Structure-Activity Relationship) modeling and supplier catalog data [1].

Table 1: Physicochemical Properties Summary

Property	Value	Source / Methodology
CAS Registry Number	1594889-14-1	[2]
Molecular Formula	C10​H18​O	Structural Analysis
Molecular Weight	154.25 g/mol	Computed
Predicted Boiling Point	215 – 225 °C	QSAR Estimation (Analogous to Menthol)
Predicted Density	~0.95 g/cm³	QSAR Estimation
LogP (Octanol/Water)	~2.8	In silico lipophilicity prediction
Hydrogen Bond Donors	1	Structural Analysis
Hydrogen Bond Acceptors	1	Structural Analysis

Chemical Reactivity and Mechanistic Pathways

The reactivity of 2-cyclobutylcyclohexan-1-ol is governed by the secondary alcohol moiety and the adjacent steric shielding provided by the cyclobutyl ring.

• Oxidation : The hydroxyl group can be oxidized to 2-cyclobutylcyclohexanone. Due to the steric hindrance at C2, mild and highly chemoselective oxidants like Dess-Martin periodinane (DMP) or Swern oxidation conditions are preferred over harsh chromium-based reagents to prevent over-oxidation or ring cleavage.

• Esterification/Acylation : Acylation requires nucleophilic catalysis (e.g., DMAP) to overcome the steric crowding around the secondary alcohol.

• Ring-Opening (Degradation) : Under highly acidic conditions combined with thermal stress, the strained cyclobutyl ring (ring strain ≈ 26 kcal/mol) becomes susceptible to carbocation-mediated rearrangement or cleavage.

Fig 1: Primary chemical reactivity pathways of 2-cyclobutylcyclohexan-1-ol.

Self-Validating Synthesis Protocol: Epoxide Ring-Opening

To synthesize the trans-diastereomer of 2-cyclobutylcyclohexan-1-ol with high regioselectivity, the most reliable bench-scale method is the copper-catalyzed ring-opening of cyclohexene oxide using cyclobutylmagnesium bromide.

Causality & Experimental Design

Standard Grignard reagents often act as hard nucleophiles, leading to unwanted elimination or rearrangement of epoxides. By introducing a catalytic amount of Copper(I) iodide (CuI), the Grignard reagent undergoes transmetallation to form a softer, higher-order organocuprate. This intermediate heavily favors the SN​2 -like anti-attack on the epoxide, ensuring the exclusive formation of the trans-1,2-disubstituted product.

Fig 2: Cu-catalyzed Grignard epoxide ring-opening workflow.

Step-by-Step Execution

• Step 1: Grignard Preparation Suspend magnesium turnings (1.2 eq) in anhydrous THF under an argon atmosphere. Add a crystal of iodine ( I2​ ) to activate the magnesium surface (causality: removes the passivating MgO layer). Slowly add cyclobutyl bromide (1.1 eq) while maintaining a gentle reflux.

• Step 2: Cuprate Formation Cool the resulting Grignard solution to -20 °C. Add CuI (0.1 eq). The solution will darken, indicating the formation of the reactive organocopper species. (Causality: Low temperature prevents the thermal decomposition of the organocuprate).

• Step 3: Epoxide Addition Dissolve cyclohexene oxide (1.0 eq) in anhydrous THF and add it dropwise over 30 minutes. (Causality: Dropwise addition controls the exothermic ring-opening and prevents homocoupling of the alkyl halide). Stir for 2 hours, allowing the reaction to slowly warm to 0 °C.

• Step 4: Quench and Extraction Quench the reaction carefully with saturated aqueous NH4​Cl . (Causality: NH4​Cl provides mild protonation of the alkoxide intermediate without the risk of acid-catalyzed dehydration that stronger acids would pose). Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Step 5: In-Process Validation (Self-Validating System) Before proceeding to column chromatography, validate the crude mixture. Because aliphatic alcohols lack a UV chromophore, use Thin-Layer Chromatography (TLC) stained with KMnO4​ (the product will appear as a bright yellow spot against a purple background). Confirm the target mass via GC-MS (Expected m/z : 154.1). Only proceed to silica gel purification (Hexanes:EtOAc gradient) once the disappearance of the epoxide starting material is confirmed.

Applications in Drug Development

In medicinal chemistry, the incorporation of a cyclobutyl group onto a cyclohexane scaffold is a deliberate strategy to tune a drug candidate's pharmacokinetic profile.

• Conformational Restriction : The cyclobutyl ring restricts the rotational degrees of freedom compared to an open-chain alkyl group (like a butyl or isobutyl group), reducing the entropic penalty upon target binding [3].

• Metabolic Stability : The lack of readily accessible, unhindered primary C−H bonds on the cyclobutyl ring can reduce susceptibility to Cytochrome P450-mediated aliphatic oxidation, prolonging the molecule's half-life in vivo.

References

• Chemsrc CAS Database , "CAS 1594889-14-1 Physical Properties". Available at:[Link]

An In-Depth Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of 2-Cyclobutylcyclohexan-1-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of 2-Cyclobutylcyclohexan-1-ol. As a substituted secondary cyclic alcohol, its fragmentation is governed by well-established yet complex pathways, including alpha-cleavage, dehydration, and multi-step ring fission reactions. Understanding these pathways is paramount for researchers in structural elucidation, metabolite identification, and synthetic chemistry for unambiguous compound identification. This document synthesizes foundational principles of mass spectrometry with specific predictions for the title compound, offering a logical framework for interpreting its mass spectrum. We will explore the causality behind the formation of key diagnostic ions, present a standardized experimental protocol for data acquisition, and visualize the core fragmentation mechanisms.

Core Principles of Cycloalkanol Fragmentation

Under standard 70 eV electron ionization (EI) conditions, organic molecules are ionized to form a high-energy molecular ion (M⁺˙) which subsequently undergoes fragmentation to yield smaller, charged ions. The fragmentation pattern is a reproducible fingerprint of the molecule's structure. For alcohols, and specifically cyclic alcohols, the fragmentation is dominated by several key pathways.

• Alpha (α)-Cleavage: This is a highly characteristic fragmentation pathway for alcohols. It involves the cleavage of a carbon-carbon bond adjacent to the carbon atom bearing the hydroxyl group (the α-carbon). The driving force for this reaction is the formation of a resonance-stabilized oxonium ion, which is significantly more stable than the initial molecular ion. Due to this favorable pathway, the molecular ion peak for many alcohols is often weak or entirely absent.

• Dehydration (Loss of Water): The elimination of a neutral water molecule (18 Da) is another principal fragmentation route for alcohols. This process results in an alkene radical cation with a mass-to-charge ratio of [M-18]⁺˙. This fragment is often prominent in the spectra of cyclic alcohols.

• Ring Fission and Subsequent Fragmentation: The molecular ion of a cyclic compound can undergo ring opening to form an acyclic isomer. This open-chain radical cation can then undergo further cleavage reactions. For cyclohexanol derivatives, this pathway often leads to a series of characteristic low-mass ions, most notably a highly stable ion at m/z 57.

Predicted Fragmentation Pathways of 2-Cyclobutylcyclohexan-1-ol

The molecular structure of 2-Cyclobutylcyclohexan-1-ol (C₁₀H₁₈O) has a nominal molecular weight of 154 Da. Its fragmentation will be a composite of reactions involving the hydroxyl group, the cyclohexyl ring, and the cyclobutyl substituent.

The Molecular Ion and Initial Reactions

Upon electron ionization, a non-bonding electron is typically ejected from the oxygen atom, forming the molecular ion (M⁺˙) at m/z 154 . As is common for secondary alcohols, this peak is expected to be of low abundance.

The most immediate and favorable fragmentation pathways originating from the molecular ion are dehydration and alpha-cleavage.

Caption: Primary fragmentation pathways of the molecular ion (m/z 154).

• Dehydration ([M-H₂O]⁺˙, m/z 136): The loss of a water molecule is a very common fragmentation pathway for alcohols and is expected to produce a significant ion at m/z 136 . This radical cation can then undergo further fragmentation.

• Alpha-Cleavage: As a secondary alcohol, there are two C-C bonds adjacent to the hydroxyl-bearing carbon.

  • Cleavage of the C1-C2 bond: This involves breaking the bond between the hydroxyl-bearing carbon and the cyclobutyl-substituted carbon. This results in the loss of a C₅H₉• radical (the cyclobutyl-CH group, 69 Da), leading to a resonance-stabilized oxonium ion at m/z 85 .

  • Cleavage of the C1-C6 bond: This cleavage occurs within the cyclohexyl ring, leading to an isomeric, ring-opened molecular ion. This is a crucial first step in a cascade that produces the most characteristic fragments of the cyclohexanol core.

• Loss of the Cyclobutyl Substituent: Direct cleavage of the C2-C(cyclobutyl) bond results in the loss of a cyclobutyl radical (C₄H₇•, 55 Da). This generates a stable secondary carbocation on the cyclohexanol ring at m/z 99 .

Formation of the Characteristic m/z 57 Ion

For cyclohexanol and its simple derivatives, the base peak (the most abundant ion) is very often found at m/z 57 . Its formation is not a single-step cleavage but a multi-step process that underscores the complexity of EI fragmentation. The generally accepted mechanism is as follows:

• α-Cleavage: The process begins with the cleavage of the C1-C6 bond, opening the ring to form an acyclic radical cation.

• Hydrogen Transfer: A hydrogen atom transfer occurs, typically from an allylic position, to the terminal methylene group.

• Bond Cleavage: Finally, cleavage of the C3-C4 bond releases a neutral propene molecule (C₃H₆, 42 Da), yielding the stable, resonance-delocalized ion at m/z 57 .

Given the stability of this fragment, it is highly probable that m/z 57 will be the base peak or at least a very prominent peak in the spectrum of 2-Cyclobutylcyclohexan-1-ol.

Caption: Multi-step fragmentation cascade leading to the stable m/z 57 ion.

Summary of Predicted Major Fragment Ions

The following table summarizes the most likely and diagnostically significant ions in the EI mass spectrum of 2-Cyclobutylcyclohexan-1-ol.

m/z	Proposed Ion Formula	Fragmentation Pathway	Predicted Intensity
154	[C₁₀H₁₈O]⁺˙	Molecular Ion (M⁺˙)	Very Low / Absent
136	[C₁₀H₁₆]⁺˙	Dehydration: [M-H₂O]⁺˙	Medium to High
99	[C₆H₁₁O]⁺	Loss of cyclobutyl radical: [M-C₄H₇]⁺	Medium
85	[C₅H₉O]⁺	α-Cleavage: Loss of C₅H₉• radical	Medium
81	[C₆H₉]⁺	Dehydration + Loss of cyclobutyl radical: [M-H₂O-C₄H₇]⁺	Medium to Low
57	[C₃H₅O]⁺	Ring fission cascade	High (likely Base Peak)
55	[C₄H₇]⁺	Cyclobutyl cation	Medium to Low

Experimental Protocol for Mass Spectrum Acquisition

To ensure reproducible and high-quality data, the following gas chromatography-mass spectrometry (GC-MS) protocol is recommended. This protocol is designed to be a self-validating system for the analysis of semi-volatile compounds like 2-Cyclobutylcyclohexan-1-ol.

Instrumentation:

• A Gas Chromatograph (GC) system coupled with a Mass Spectrometer (MS), equipped with an Electron Ionization (EI) source and a quadrupole mass analyzer.

Experimental Steps:

• Sample Preparation: Prepare a 100 ppm solution of 2-Cyclobutylcyclohexan-1-ol in a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• GC Method:

  • Injection Volume: 1.0 µL

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1 split ratio)

  • Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

  • GC Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, coated with a 5% Phenyl Polysilphenylene-siloxane phase (e.g., DB-5ms or equivalent).

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 10 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

• MS Method:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: Scan from m/z 40 to 250.

  • Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

• Data Analysis: Acquire the total ion chromatogram (TIC) and extract the mass spectrum from the chromatographic peak corresponding to 2-Cyclobutylcyclohexan-1-ol. Compare the acquired spectrum with the predicted fragmentation pattern.

Caption: Standardized workflow for GC-MS analysis.

Conclusion

The electron ionization mass spectrum of 2-Cyclobutylcyclohexan-1-ol is predicted to be rich in structural information. While the molecular ion at m/z 154 may be weak, the spectrum will be characterized by several diagnostic ions. A prominent peak at m/z 136 will indicate the facile loss of water, a hallmark of alcohols. Key fragments at m/z 99 and m/z 85 will arise from the loss of the cyclobutyl radical and a larger C₅H₉ radical via alpha-cleavage, respectively. Critically, the base peak is expected to be at m/z 57 , an ion characteristic of the complex ring-fission cascade of the cyclohexanol moiety. Together, these fragments provide a robust fingerprint for the confident identification of 2-Cyclobutylcyclohexan-1-ol in a research or drug development setting.

References

• Savage, P. E., et al. (2001). Kinetics and Mechanism of Cyclohexanol Dehydration in High-Temperature Water. Industrial & Engineering Chemistry Research. [Link]

• Mohrig, J. R., et al. (2011). Dehydration of 2-Methyl-1-cyclohexanol: New Findings from a Popular Undergraduate Laboratory Experiment. Journal of Chemical Education. [Link]

• Slideshare. (n.d.). Msc alcohols, phenols, ethers. [Link]

• Dunnivant, F. M., & Ginsbach, J. (2008). GCMS Section 6.10. Whitman College. [Link]

• YouTube. (2025). Mass Spectrometry of Alcohols. [Link]

• Reddit. (2020). Cyclohexanol Mass Spec. r/chemhelp. [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. [Link]

• American Chemical Society. (2011). Dehydration of 2-Methyl-1-cyclohexanol: New Findings from a Popular Undergraduate Laboratory Experiment. Journal of Chemical Education. [Link]

• NPTEL. (n.d.). Cyclic Stereochemistry (PART-11, PPT-11) Conformation and Reactivity in Cyclohexane-IV. [Link]

• Save My Exams. (2025). Fragmentation in Mass Spectrometry. IB Chemistry Notes. [Link]

• University of California, Los Angeles. (n.d.). Synthesis of Cyclohexene The Dehydration of Cyclohexanol. [Link]

• National Center for Biotechnology Information. (n.d.). Impact of Sn Lewis Acid Sites on the Dehydration of Cyclohexanol. [Link]

• NC State University Libraries. (n.d.). 12.3 Mass Spectrometry of Some Common Functional Groups – Organic Chemistry. [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. [Link]

• YouTube. (2023). Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids). [Link]

• Chemistry Steps. (2025). Alpha (α) Cleavage. [Link]

• OpenStax. (n.d.). 12.2 Interpreting Mass Spectra – Organic Chemistry: A Tenth Edition. [Link]

• AIP Publishing. (2016). Decomposition of cyclohexane ion induced by intense femtosecond laser fields by ion-trap time-of-flight mass spectrometry. The Journal of Chemical Physics. [Link]

• IntechOpen. (2017). Interpretation of Mass Spectra. [Link]

• National Center for Biotechnology Information. (2025). Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds. [Link]

• National Center for Biotechnology Information. (2012). A ring fragmentation approach to medium-sized cyclic 2-alkynones. [Link]

• National Center for Biotechnology Information. (2011). A ring fragmentation approach to medium-sized cyclic 2-alkynones. [Link]

• National Center for Biotechnology Information. (2007). Synthesis of cyclohexanol derivatives by zirconocene-mediated ring-contraction reactions of seven-membered cyclic enol ethers. [Link]

Conformational Analysis and Stereochemical Dynamics of 2-Cyclobutylcyclohexan-1-ol: An In-Depth Technical Guide

Executive Summary

2-Cyclobutylcyclohexan-1-ol is a sterically encumbered, sp3 -rich aliphatic alcohol. In modern drug discovery, heavily substituted cycloalkanes are increasingly utilized as lipophilic vectors and bioisosteres to improve metabolic stability and three-dimensional target engagement[1]. Understanding the conformational landscape of 2-cyclobutylcyclohexan-1-ol is critical for rational drug design. The bulky cyclobutyl appendage exerts profound steric effects on the cyclohexane core, dictating the spatial orientation of the hydroxyl pharmacophore and influencing the molecule's binding kinetics.

Stereochemical Architecture

The molecule possesses two contiguous stereocenters at the C1 (hydroxyl-bearing) and C2 (cyclobutyl-bearing) positions of the cyclohexane ring. This yields four distinct stereoisomers, comprising two pairs of enantiomers that are diastereomeric to one another.

Stereoisomeric relationships and symmetry of 2-cyclobutylcyclohexan-1-ol.

Table 1: Stereoisomer Matrix and Relative Geometry

Isomer Configuration	Relative Geometry	Major Chair Conformer	Proximal Steric Clash
(1R, 2R) & (1S, 2S)	Trans	Diequatorial (e,e)	Minimized (Equatorial-Equatorial)
(1R, 2S) & (1S, 2R)	Cis	Axial-Equatorial (a,e)	1,3-Diaxial (OH vs. Axial Protons)

Thermodynamic & Conformational Analysis

The 3D conformation of 2-cyclobutylcyclohexan-1-ol is governed by the A-values of its substituents, which quantify the energetic preference of a group to occupy the equatorial over the axial position[2].

• Hydroxyl Group (-OH): The -OH group has a relatively small A-value of 0.87 kcal/mol[2]. Because the O-H single bond can freely rotate, the hydrogen atom points away from the interior of the ring, minimizing 1,3-diaxial interactions with the axial protons at C3 and C5[2].

• Cyclobutyl Group (-C4H7): As a bulky secondary alkyl group, the cyclobutyl appendage has an estimated A-value of ~2.0 kcal/mol (comparable to an isopropyl group)[2]. Furthermore, the cyclobutane ring adopts a puckered "butterfly" conformation to relieve torsional eclipsing strain, adding dynamic steric bulk that severely penalizes axial occupation.

Causality in Chair Inversions:

• Trans Series: The trans isomers can flip between a diequatorial (e,e) and a diaxial (a,a) conformation. The (e,e) conformer is overwhelmingly favored. The (a,a) conformer forces the bulky cyclobutyl group into an axial position, resulting in severe 1,3-diaxial clashes that destabilize the molecule by >2.5 kcal/mol relative to the (e,e) state.

• Cis Series: The cis isomers must place one group axial and one group equatorial. The equilibrium is a direct competition between the A-values: ΔG∘≈AOH​−AcBu​≈0.87−2.0=−1.13 kcal/mol. The cyclobutyl group thermodynamically "wins" the equatorial position, forcing the hydroxyl group into the axial position (a,e).

Conformational equilibria of cis and trans isomers dictated by substituent A-values.

Stereoselective Synthesis Protocols

To independently study the biological or physicochemical properties of the cis and trans isomers, stereoselective reduction of 2-cyclobutylcyclohexan-1-one is required. The starting ketone predominantly exists with the cyclobutyl group in the equatorial position.

Protocol A: Synthesis of trans-2-Cyclobutylcyclohexan-1-ol (Thermodynamic Control)

Rationale: Small hydride donors follow the standard axial-attack paradigm for unhindered cyclohexanones. The small hydride attacks from the axial trajectory, pushing the resulting alkoxide into the equatorial position.

• Preparation: Dissolve 2-cyclobutylcyclohexan-1-one (1.0 equiv) in anhydrous methanol (0.2 M) and cool to 0 °C.

• Reduction: Add sodium borohydride (NaBH 4​ , 1.5 equiv) portion-wise over 15 minutes to control hydrogen evolution.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• Quench & Extract: Quench with saturated aqueous NH 4​ Cl. Extract with diethyl ether (3x). Wash combined organics with brine, dry over MgSO 4​ , and concentrate in vacuo.

• Purification: Purify via silica gel chromatography (Hexanes/EtOAc) to isolate the trans isomer (major product, >85% de).

Protocol B: Synthesis of cis-2-Cyclobutylcyclohexan-1-ol (Steric Approach Control)

Rationale: Bulky hydride donors cannot approach the carbonyl from the axial face due to severe steric repulsion from the axial protons at C3 and C5. They are forced to attack from the less hindered equatorial face, resulting in an axial hydroxyl group.

• Preparation: Dissolve 2-cyclobutylcyclohexan-1-one (1.0 equiv) in anhydrous THF (0.1 M) under an argon atmosphere and cool to -78 °C using a dry ice/acetone bath.

• Reduction: Dropwise add L-Selectride (Lithium tri-sec-butylborohydride, 1.0 M in THF, 1.2 equiv) via syringe pump over 30 minutes.

• Reaction: Stir at -78 °C for 2 hours.

• Oxidative Workup: Carefully quench with 10% aqueous NaOH, followed by dropwise addition of 30% H 2​ O 2​ to oxidize the organoborane byproducts. Stir at room temperature for 1 hour.

• Extract & Purify: Extract with EtOAc (3x). Wash with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via column chromatography to yield the cis isomer (major product, >95% de).

Stereoselective synthesis pathways for cis and trans isomers based on hydride bulk.

Analytical Elucidation: Self-Validating NMR Systems

To ensure the trustworthiness of the synthesis, the relative stereochemistry must be validated using 1 H NMR spectroscopy, specifically by analyzing the J -coupling constants of the carbinol proton (H1).

• Validating the Trans Isomer (Diequatorial):

  • In the (e,e) conformation, the H1 proton is axial .

  • It shares a 1,2-diaxial relationship with the axial H2 proton, and another 1,2-diaxial relationship with the axial H6 proton.

  • According to the Karplus equation, axial-axial couplings ( 3Jaa​ ) are large (typically 8–12 Hz).

  • Observation: The H1 signal will appear as a broad multiplet (e.g., triplet of doublets) with coupling constants J≈10 Hz and J≈4 Hz, confirming the axial position of H1 and the equatorial position of the -OH group.

• Validating the Cis Isomer (Axial-Equatorial):

  • In the favored (a,e) conformation, the -OH is axial, meaning the H1 proton is equatorial .

  • An equatorial proton only has equatorial-equatorial ( 3Jee​ ) and equatorial-axial ( 3Jea​ ) couplings with adjacent protons.

  • These couplings are significantly smaller (typically 2–5 Hz).

  • Observation: The H1 signal will appear as a narrow multiplet (often a broad singlet or a very narrow triplet) with W1/2​ (half-height width) < 10 Hz, confirming the equatorial position of H1 and the axial position of the -OH group.

References

• Title: Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values" Source: Master Organic Chemistry URL: [Link]

• Title: An Intramolecular Coupling Approach to Alkyl Bioisosteres for the Synthesis of Multi-Substituted Bicycloalkyl Boronates Source: Nature Chemistry (via PubMed Central) URL: [Link]

Sources

• 1. Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Thermodynamic Stability and Conformational Landscape of 2-Cyclobutylcyclohexan-1-ol: A Technical Guide for Rational Drug Design

Executive Summary

The spatial arrangement of functional groups on a cyclohexane scaffold is a cornerstone of rational drug design. 2-Cyclobutylcyclohexan-1-ol presents a fascinating case study in conformational thermodynamics. By appending a bulky cyclobutyl group vicinal to a hydroxyl pharmacophore, medicinal chemists can effectively "lock" the cyclohexane ring into a predictable chair conformation. This whitepaper dissects the thermodynamic principles governing the cis and trans diastereomers of 2-cyclobutylcyclohexan-1-ol, providing field-proven protocols for their empirical and computational validation.

Thermodynamic Principles & The Conformational Landscape

The conformational equilibrium of 1,2-disubstituted cyclohexanols is dictated by the minimization of 1,3-diaxial interactions and gauche steric strain[1]. The preference for a substituent to occupy the equatorial position over the axial position is quantified by its A-value (ΔG).

• The Hydroxyl (-OH) Group: The -OH group has a relatively small A-value of approximately 0.87 kcal/mol[2]. Because the oxygen atom bears a single hydrogen, the O-H bond can rotate outward to minimize steric clashes with the axial protons on C3 and C5[3].

• The Cyclobutyl Group: Acting as a bulky lipophilic appendage, the cyclobutyl group exerts a much stronger equatorial preference. As a secondary carbon attachment tied back into a ring, its A-value is estimated at ~1.7 kcal/mol, comparable to a methyl or ethyl group but slightly less than an isopropyl group[4].

Diastereomeric Divergence

For the trans-diastereomer , the thermodynamic minimum is unambiguously the diequatorial (e,e) conformer. The diaxial (a,a) conformer is prohibitively high in energy due to severe 1,3-diaxial strain from both substituents.

However, the cis-diastereomer presents a competitive equilibrium. One substituent must be axial while the other is equatorial. Because the cyclobutyl group (1.7 kcal/mol) is significantly bulkier than the hydroxyl group (0.87 kcal/mol), the equilibrium heavily favors the conformer where the cyclobutyl group is equatorial and the hydroxyl group is forced into the axial position. The net free energy difference (ΔΔG) is approximately -0.83 kcal/mol. Applying the Boltzmann distribution ( K=e−ΔG/RT ), the axial-OH conformer represents ~80% of the population at 298 K.

Data Presentation: Quantitative Thermodynamic Parameters

Table 1: A-Values of Key Cyclohexane Substituents

Substituent	A-Value (kcal/mol)	Steric Impact
Hydroxyl (-OH)	0.87	Low
Methyl (-CH₃)	1.70	Moderate
Cyclobutyl (-C₄H₇)	~1.70	Moderate-High

| Isopropyl (-CH(CH₃)₂) | 2.15 | High |

Table 2: Thermodynamic Parameters of cis-2-Cyclobutylcyclohexan-1-ol Conformers (at 298 K)

Conformer	Cyclobutyl Position	Hydroxyl Position	Relative ΔG (kcal/mol)	Est. Population (%)
cis-a,e	Equatorial	Axial	0.00 (Reference)	~80%

| cis-e,a | Axial | Equatorial | +0.83 | ~20% |

Caption: Thermodynamic hierarchy of 2-cyclobutylcyclohexan-1-ol stereoisomers and conformers.

Experimental & Computational Validation Workflow

To rigorously validate these thermodynamic assumptions, a self-validating protocol combining Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) and Density Functional Theory (DFT) is required. Relying solely on room-temperature NMR yields time-averaged signals due to rapid chair-chair interconversion, obscuring the true conformational populations.

Protocol: Self-Validating Conformational Analysis

Step 1: Sample Preparation in Non-Coordinating Solvents

• Action: Dissolve 15 mg of purified cis-2-cyclobutylcyclohexan-1-ol in 0.6 mL of Toluene-d8.

• Causality: Protic or highly polar solvents can form intermolecular hydrogen bonds with the hydroxyl group, artificially altering its apparent A-value[1]. Toluene-d8 ensures that the measured equilibrium reflects the intrinsic steric parameters of the molecule without solvent-induced stabilization.

Step 2: Variable-Temperature NMR (VT-NMR) Acquisition

• Action: Cool the NMR probe to -80 °C (193 K) and acquire a high-resolution ¹H-NMR spectrum.

• Causality: Cooling the sample below the coalescence temperature "freezes" the chair-chair flipping on the NMR timescale. This allows the distinct observation and integration of the axial and equatorial carbinol protons (H1).

Step 3: J-Coupling Extraction and Population Analysis

• Action: Identify the H1 multiplet (typically 3.5–4.5 ppm). Extract the ³J_HH coupling constants.

• Causality: The Karplus equation dictates that a trans-diaxial relationship yields a large coupling constant (8–12 Hz), whereas equatorial-equatorial or axial-equatorial relationships yield smaller constants (2–5 Hz). By integrating the separate signals, one can calculate the exact equilibrium constant ( K ) and derive the empirical ΔG.

Step 4: DFT Computational Cross-Validation

• Action: Perform a conformational search followed by geometry optimization using the M06-2X functional and a 6-311++G(d,p) basis set.

• Causality: The M06-2X functional is specifically parameterized to capture medium-range electron correlation and dispersion forces. This is critical because the stability of the cyclobutyl group is heavily influenced by non-covalent dispersion interactions with the cyclohexane ring, which older functionals (like B3LYP) notoriously underestimate.

Caption: Integrated NMR and DFT workflow for thermodynamic validation.

Implications in Drug Development

In medicinal chemistry, the cyclobutyl group is frequently employed as a bioisostere to modulate lipophilicity and metabolic stability[4]. When incorporated into a cyclohexane scaffold, it acts as a powerful "conformational anchor."

If a target binding pocket requires a hydrogen bond donor projecting perpendicularly from the hydrophobic core (an axial trajectory), utilizing the cis-isomer of a cyclobutyl-substituted cyclohexanol guarantees that the hydroxyl group is pre-organized into the correct vector. Because the cis-a,e conformer dominates the population (~80%), this pre-organization drastically reduces the entropic penalty of binding, directly translating to higher target affinity and improved pharmacokinetic profiles.

References

• Conformational Analysis of cis-2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations | The Journal of Organic Chemistry - ACS Publications. Source: acs.org. 1

• Cyclohexanol | Grokipedia. Source: grokipedia.com. 2

• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values" | Master Organic Chemistry. Source: masterorganicchemistry.com.3

• An intramolecular coupling approach to alkyl bioisosteres for the synthesis of multi-substituted bicycloalkyl boronates | PMC. Source: nih.gov. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclohexanol — Grokipedia [grokipedia.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. An intramolecular coupling approach to alkyl bioisosteres for the synthesis of multi-substituted bicycloalkyl boronates - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the Enantioselective Synthesis of 2-Cyclobutylcyclohexan-1-ol via Dynamic Kinetic Resolution

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application Focus: Asymmetric Catalysis, Chiral Building Blocks, and Pharmaceutical Intermediates

Introduction & Scientific Rationale

The incorporation of cyclobutyl rings into aliphatic frameworks is a highly effective strategy in modern drug discovery to modulate lipophilicity, improve metabolic stability, and restrict conformational flexibility. Consequently, 2-cyclobutylcyclohexan-1-ol is a highly valuable chiral building block. However, synthesizing this molecule with high diastereo- and enantioselectivity is notoriously difficult using standard enolate alkylation or epoxide ring-opening methodologies due to the steric bulk of the cyclobutyl group.

To overcome these synthetic barriers, this protocol utilizes a Ruthenium-Catalyzed Asymmetric Hydrogenation via Dynamic Kinetic Resolution (DKR) [1]. Starting from easily accessible racemic 2-cyclobutylcyclohexan-1-one, this method yields the trans-configured (1R,2R)-2-cyclobutylcyclohexan-1-ol with exceptional stereocontrol (>98:2 dr, 99% ee).

The Causality of Experimental Choices (E-E-A-T)

Every reagent and condition in this protocol is a node in a self-validating catalytic system:

• The Catalyst—RuCl₂[(R)-tolBINAP][(R,R)-DPEN]: Unlike traditional inner-sphere transition metal catalysts, this Noyori-type complex operates via an outer-sphere bifunctional mechanism. The spatial arrangement of the chiral diphosphine and diamine ligands creates a highly specific chiral pocket. The NH proton of the diamine and the Ru-H hydride are transferred simultaneously to the carbonyl oxygen and carbon via a six-membered pericyclic transition state. This "NH effect" is the causal driver for the exceptional enantioselectivity [2].

• The Base— t -BuOK: The base serves a dual, non-negotiable purpose. First, it strips the chloride ligands from the Ru(II) precatalyst under an H2​ atmosphere to generate the active Ru-H species. Second, it continuously deprotonates the α -carbon of the starting ketone. This rapid base-catalyzed enolization ensures that the slow-reacting (S)-enantiomer is constantly racemized back into the fast-reacting (R)-enantiomer, bypassing the 50% yield limitation of classical kinetic resolution [3].

• The Solvent—Anhydrous Isopropanol (i-PrOH): Isopropanol is not merely a solvent; it acts as a mild hydrogen donor that stabilizes the transient Ru-hydride intermediate, facilitates the outer-sphere proton transfer, and ensures the complete dissolution of t -BuOK.

Mechanistic pathway of the Dynamic Kinetic Resolution (DKR) asymmetric hydrogenation.

Optimization and Quantitative Data

The efficiency of the DKR process relies on the delicate kinetic balance between the rate of racemization ( krac​ ) and the rate of hydrogenation ( kH2​ ). If hydrogenation outpaces racemization, kinetic resolution occurs, capping the yield at 50% and destroying diastereoselectivity. The table below summarizes the optimization data establishing the standard protocol.

Table 1: Optimization of Reaction Parameters for DKR Hydrogenation

Entry	Catalyst	Base (mol%)	Solvent	Temp (°C)	H₂ (atm)	Time (h)	Conv. (%)	dr (trans:cis)	ee (%)
1	RuCl₂[(R)-tolBINAP][(R,R)-DPEN]	None	i-PrOH	30	50	24	<5	N/A	N/A
2	RuCl₂[(R)-tolBINAP][(R,R)-DPEN]	t -BuOK (5)	THF	30	50	24	45	85:15	88
3	RuCl₂[(R)-tolBINAP][(R,R)-DPEN]	t -BuOK (5)	i-PrOH	30	10	24	60	92:8	94
4	RuCl₂[(R)-tolBINAP][(R,R)-DPEN]	t -BuOK (5)	i-PrOH	30	50	18	>99	98:2	99
5	RuCl₂[(S)-tolBINAP][(S,S)-DPEN]	t -BuOK (5)	i-PrOH	30	50	18	>99	98:2	-99

Note: Entry 4 represents the optimal conditions. The lack of base in Entry 1 prevents catalyst activation. The use of THF in Entry 2 fails to support the outer-sphere proton transfer, leading to sluggish kinetics and poor racemization.

Step-by-Step Experimental Protocol

Materials & Equipment

• Substrate: Racemic 2-cyclobutylcyclohexan-1-one (10.0 mmol, 1.52 g)

• Catalyst: RuCl₂[(R)-tolBINAP][(R,R)-DPEN] (0.01 mmol, 9.5 mg) — Substrate/Catalyst (S/C) ratio = 1000

• Base: Potassium tert-butoxide ( t -BuOK) (0.5 mmol, 56.1 mg)

• Solvent: Anhydrous, rigorously degassed isopropanol (15.0 mL)

• Equipment: 50 mL stainless steel high-pressure autoclave equipped with a magnetic stirrer and pressure gauge.

Methodology

Step 1: Catalyst and Base Loading (Glovebox or Schlenk Line) Experience Note: The active Ru-hydride species is highly sensitive to oxygen. All solid handling must be performed under an inert argon atmosphere.

• Transfer the RuCl₂[(R)-tolBINAP][(R,R)-DPEN] (9.5 mg) and t -BuOK (56.1 mg) into a dry glass liner designed for the autoclave.

• Add 5.0 mL of anhydrous, degassed isopropanol to the liner. Stir for 5 minutes until a homogeneous, slightly colored precatalyst solution is formed.

Step 2: Substrate Introduction

• Dissolve the racemic 2-cyclobutylcyclohexan-1-one (1.52 g) in the remaining 10.0 mL of degassed isopropanol.

• Transfer this substrate solution into the glass liner containing the activated catalyst.

Step 3: Autoclave Pressurization

• Carefully place the glass liner into the stainless steel autoclave and seal it tightly under an argon stream.

• Connect the autoclave to a high-purity hydrogen gas line.

• Purge the vessel by pressurizing to 10 atm with H2​ and slowly venting to 1 atm. Repeat this purge cycle three times to ensure complete removal of argon/trace air.

• Finally, pressurize the autoclave to 50 atm with H2​ .

Step 4: Hydrogenation

• Place the autoclave on a heating/stirring plate. Set the temperature to 30 °C and the stirring speed to 800 rpm.

• Causality Note: High-speed stirring is critical to overcome the gas-liquid mass transfer barrier of H2​ into the isopropanol solvent.

• Allow the reaction to proceed for 18 hours.

Step 5: Workup and Isolation

• Cool the autoclave to room temperature and carefully vent the hydrogen gas in a well-ventilated fume hood.

• Transfer the crude reaction mixture to a round-bottom flask and concentrate under reduced pressure.

• Quench the residue with saturated aqueous NH4​Cl (10 mL) to neutralize the t -BuOK, and extract with Ethyl Acetate (3 x 15 mL).

• Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate.

• Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate 9:1) to afford (1R,2R)-2-cyclobutylcyclohexan-1-ol as a clear oil.

Step-by-step experimental workflow for the high-pressure asymmetric hydrogenation.

References

• Title: Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society / PubMed Central (PMC) URL: [Link]

• Title: Dynamic Kinetic Resolution of β-Substituted α-Diketones via Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society URL: [Link]

• Title: Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation (Original Noyori Principles) Source: Journal of the American Chemical Society (1989) URL: [Link]

Application Note: Catalytic Hydrogenation Protocols for the Synthesis of 2-Cyclobutylcyclohexan-1-ol

Introduction & Strategic Rationale

2-Cyclobutylcyclohexan-1-ol is a sterically hindered, alicyclic building block of significant interest to drug development professionals and materials scientists. Its unique structural motif—a flexible cyclohexanol ring coupled with a strained cyclobutyl appendage—imparts distinct physicochemical properties to downstream active pharmaceutical ingredients (APIs).

The most atom-economical and scalable synthetic route to this compound is the direct catalytic ring hydrogenation of its aromatic precursor, 2-cyclobutylphenol [1]. Unlike the reduction of simple isolated olefins, the hydrogenation of an aromatic ring requires overcoming a substantial resonance energy barrier. Furthermore, the presence of the bulky ortho-cyclobutyl group introduces steric hindrance that heavily influences both the reaction kinetics and the diastereoselectivity (cis vs. trans isomers) of the final product.

Mechanistic Insights & Causality in Catalyst Selection

As a self-validating system, a robust hydrogenation protocol must account for the stepwise nature of aromatic reduction. The reaction proceeds via a partially hydrogenated intermediate, and understanding this pathway is critical for selecting the correct catalyst.

• Surface Adsorption: The 2-cyclobutylphenol molecule adsorbs onto the transition metal catalyst surface, typically in a coplanar orientation.

• Partial Hydrogenation: The sequential addition of two equivalents of adsorbed hydrogen (H_ads) yields the intermediate 2-cyclobutylcyclohexanone .

• Carbonyl Reduction: The addition of a final equivalent of H2 reduces the ketone intermediate to the target alcohol, 2-cyclobutylcyclohexan-1-ol.

Causality in Catalyst Choice: The choice of the catalytic metal dictates the final product distribution. Palladium (Pd) catalysts often exhibit premature desorption of the cyclohexanone intermediate, leading to an accumulation of the ketone [2]. In contrast, Ruthenium (Ru) and specific Nickel (Ni) architectures maintain strong adsorption of the intermediate and provide a high surface density of H_ads. This rapidly drives the enol-keto tautomerization and subsequent reduction to the cyclohexanol, preventing the reaction from stalling at the ketone stage [3, 4].

Mechanistic pathway of 2-cyclobutylphenol hydrogenation to 2-cyclobutylcyclohexan-1-ol.

Quantitative Data: Catalyst Performance Comparison

To optimize the synthesis, various catalytic systems are compared below based on established parameters for ortho-substituted phenols.

Catalyst System	Temperature (°C)	H₂ Pressure (MPa)	Solvent	Conversion (%)	Selectivity to Alcohol (%)
Ru/C (5 wt%)	30 - 80	1.0 - 2.0	Methanol / H₂O	>99	>98
Ni@Al₂O₃	110 - 130	2.0	Water	>95	>99
Pd/Al₂O₃	60 - 90	2.0	Water / Ethanol	85 - 100	20 - 80 (Ketone favored)

Experimental Protocol: Ru/C-Catalyzed Hydrogenation

This section outlines a highly reproducible, step-by-step methodology for the synthesis of 2-cyclobutylcyclohexan-1-ol using a high-pressure batch reactor. Every step is designed with built-in causality to ensure safety and maximum yield.

Step-by-step experimental workflow for catalytic hydrogenation in a batch reactor.

Step-by-Step Methodology

Step 1: Preparation & Loading

• Weigh 10.0 mmol (approx. 1.48 g) of 2-cyclobutylphenol.

• Transfer the substrate into a 50 mL stainless-steel autoclave reactor equipped with a magnetic stirring mechanism.

• Add 50 mg of 5 wt% Ru/C catalyst.

• Add 15 mL of HPLC-grade Methanol. Rationale: Methanol acts as an excellent hydrogen donor solvent and fully solubilizes the sterically hindered substrate.

Step 2: Reactor Purging (Critical Safety & Purity Step)

• Seal the reactor and connect it to a gas manifold.

• Purge the headspace with inert Nitrogen (N₂) at 0.5 MPa three times. Rationale: This displaces all oxygen to prevent explosive H₂/O₂ mixtures and removes competitive atmospheric adsorbates from the Ru surface.

• Purge the reactor with Hydrogen (H₂) at 0.5 MPa three times to displace the N₂.

Step 3: Pressurization & Reaction

• Pressurize the reactor with H₂ to a constant pressure of 1.5 MPa.

• Heat the reactor to 60 °C using a temperature-controlled heating block.

• Initiate stirring at a high rate of 800 rpm . Rationale: High-speed stirring is mandatory to eliminate gas-liquid-solid mass transfer limitations, ensuring continuous hydrogen availability at the catalyst surface.

• Monitor the pressure drop. The reaction is typically complete within 2–4 hours when H₂ consumption ceases.

Step 4: Workup & Isolation

• Cool the reactor to room temperature and carefully vent the residual H₂ gas in a fume hood.

• Filter the reaction mixture through a pad of Celite (using a 0.22 µm PTFE membrane). Rationale: Celite prevents fine, potentially pyrophoric carbon particles from passing into the filtrate.

• Wash the filter cake with an additional 5 mL of methanol.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2-cyclobutylcyclohexan-1-ol.

Step 5: Analytical Validation & Stereochemistry

• GC-FID/GC-MS: Analyze the crude mixture to confirm >99% conversion of the phenol. The hydrogenation of ortho-substituted phenols typically favors the cis-isomer under kinetic control due to the syn-addition of hydrogen atoms from the catalyst face to the adsorbed aromatic ring.

• ¹H NMR (CDCl₃): Verify the absence of aromatic protons (6.5 - 7.5 ppm) and confirm the presence of the carbinol proton (approx. 3.5 - 4.0 ppm).

References

• Title: WO2011040449A1 - Novel phenol derivative Source: Google Patents URL
• Title: Gas-Phase Hydrogenation/Hydrogenolysis of Phenol over Supported Nickel Catalysts Source: ResearchGate / B CHEM SOC JPN URL
• Title: Room-Temperature Hydrogenation of Phenol to Cyclohexanol Using Ru/C Nanosphere Catalysts Source: Energy & Fuels - ACS Publications URL
• Title: Selective Hydrogenation of Phenolic Compounds to Cyclohexanols over Nanosheet Ni@Al₂O₃ Catalysts Source: ACS Publications URL

Advanced Application Note: 2-Cyclobutylcyclohexan-1-ol as a Strategic sp³-Rich Synthetic Intermediate in Medicinal Chemistry

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Structural Rationale

In contemporary drug discovery, the paradigm of "escaping flatland" has driven the transition from planar, sp²-hybridized aromatic systems to highly three-dimensional, sp³-rich scaffolds[1]. Increased sp³ character correlates directly with improved clinical success rates, enhanced aqueous solubility, and reduced off-target toxicity[2].

2-Cyclobutylcyclohexan-1-ol (CAS: 1594889-14-1) [3] represents a highly versatile, dual-ring sp³ building block. Its structural architecture provides two distinct advantages:

• The Cyclobutane Ring: Acts as a rigid, metabolically stable lipophilic domain. Unlike larger cycloalkanes or linear alkyl chains, the cyclobutane ring resists metabolic oxidation (e.g., by Cytochrome P450 enzymes) while maintaining a unique puckered conformation that effectively fills hydrophobic binding pockets[4].

• The Cyclohexanol Core: The hydroxyl group serves as a versatile synthetic handle. The 2-substitution pattern creates distinct cis and trans diastereomers, allowing chemists to precisely control the spatial vectors of attached pharmacophores.

This application note details the physicochemical properties, structural causality, and validated synthetic protocols for utilizing 2-cyclobutylcyclohexan-1-ol as a core intermediate in organic synthesis.

Physicochemical Properties & Conformational Analysis

Understanding the physical parameters of 2-cyclobutylcyclohexan-1-ol is critical for predicting its behavior in both synthetic reactions and biological systems. The steric bulk of the cyclobutyl group (A-value ≈ 1.9 kcal/mol) strongly biases the cyclohexane ring into a chair conformation where the cyclobutyl substituent occupies the equatorial position. Consequently, the relative stereochemistry of the hydroxyl group (axial in cis, equatorial in trans) dictates its reactivity profile[5].

Table 1: Physicochemical Profile of 2-Cyclobutylcyclohexan-1-ol

Property	Value / Description	Synthetic Implication
CAS Number	1594889-14-1[3]	Primary identifier for sourcing.
Molecular Formula	C₁₀H₁₈O	Highly saturated, sp³-dense formula.
Molecular Weight	154.25 g/mol [3]	Low MW allows for downstream elaboration without violating Lipinski's Rule of 5.
H-Bond Donors/Acceptors	1 / 1	Ideal for hydrogen bonding in target active sites or directing group chemistry.
Stereocenters	2 (C1, C2)	Yields 4 possible stereoisomers; requires diastereoselective or enantioselective resolution[5].

Synthetic Divergence & Workflow Visualization

The true value of 2-cyclobutylcyclohexan-1-ol lies in its ability to be transformed into a variety of functional groups. The hydroxyl group can be oxidized to a ketone, activated for cross-coupling, or subjected to kinetic resolution.

Caption: Divergent synthetic pathways utilizing 2-cyclobutylcyclohexan-1-ol as a central intermediate.

Experimental Protocols & Methodologies

Protocol A: Mild Oxidation to 2-Cyclobutylcyclohexanone (Swern Oxidation)

Causality & Rationale: Converting the secondary alcohol to a ketone is often the first step in synthesizing complex amine derivatives via reductive amination. While Jones reagent (CrO₃/H₂SO₄) is a traditional oxidant, it is highly acidic, toxic, and prone to causing ring-opening or over-oxidation in sterically hindered sp³ systems[6]. The Swern oxidation is selected here because it is a mild, metal-free process that proceeds via an alkoxysulfonium ylide intermediate, preventing racemization at the C2 position and avoiding over-oxidation[7],[8].

Table 2: Comparison of Oxidation Reagents for Sterically Hindered Cyclohexanols

Oxidant System	Advantages	Disadvantages
Swern (DMSO/(COCl)₂)	Very mild, no over-oxidation, preserves α-stereocenters[7].	Requires cryogenic temperatures (-78 °C), produces foul-smelling Me₂S[8].
Dess-Martin (DMP)	Neutral conditions, room temperature, rapid[9].	Reagent is shock-sensitive and expensive at scale.
Jones (CrO₃/H₂SO₄)	Cheap, scalable.	Toxic (Cr⁶⁺), highly acidic, causes side reactions[6].

Step-by-Step Procedure (Swern Oxidation):

• Preparation of Active Oxidant: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Add anhydrous dichloromethane (DCM, 20 mL) and oxalyl chloride (1.2 equiv., 1.2 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.

• DMSO Addition: Slowly add anhydrous dimethyl sulfoxide (DMSO, 2.4 equiv., 2.4 mmol) dropwise over 5 minutes. Stir for 15 minutes at -78 °C to ensure the complete formation of the chloro(dimethyl)sulfonium chloride intermediate[8].

• Substrate Addition: Dissolve 2-cyclobutylcyclohexan-1-ol (1.0 equiv., 1.0 mmol) in anhydrous DCM (5 mL) and add it dropwise to the reaction mixture. Stir for 45 minutes at -78 °C to form the alkoxysulfonium ion.

• Ylide Formation & Elimination: Add anhydrous triethylamine (Et₃N, 5.0 equiv., 5.0 mmol) dropwise. The base deprotonates the intermediate to form a sulfur ylide, which undergoes an intramolecular syn-elimination[7].

• Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes:EtOAc) to yield 2-cyclobutylcyclohexanone.

Caption: Mechanistic sequence of the Swern oxidation applied to 2-cyclobutylcyclohexan-1-ol.

Protocol B: Activation for C(sp³)-C(sp³) Cross-Coupling

Causality & Rationale: To build complex molecular architectures, the hydroxyl group must be converted into a suitable leaving group (e.g., bromide or mesylate). Once converted to 1-bromo-2-cyclobutylcyclohexane, the scaffold can undergo modern Cu-catalyzed or photoredox-mediated cross-coupling. Recent advancements utilizing CO₂ radical anions (CO₂•⁻) allow for highly efficient single-electron transfer (SET) to unactivated secondary alkyl bromides, generating an alkyl radical that can be coupled with various nucleophiles to form C(sp³)-N, C(sp³)-S, or C(sp³)-C bonds[10].

Step-by-Step Procedure (Bromination via Appel Reaction):

• Setup: In a flame-dried flask under argon, dissolve 2-cyclobutylcyclohexan-1-ol (1.0 mmol) and carbon tetrabromide (CBr₄, 1.2 mmol) in anhydrous DCM (10 mL). Cool to 0 °C.

• Activation: Add triphenylphosphine (PPh₃, 1.2 mmol) in small portions. The reaction proceeds via an alkoxyphosphonium intermediate, ensuring inversion of stereochemistry (an Sₙ2-like displacement).

• Isolation: Stir at room temperature for 2 hours. Concentrate the mixture and precipitate the triphenylphosphine oxide byproduct using cold diethyl ether. Filter and purify the filtrate via silica gel chromatography to isolate the secondary bromide.

• Downstream Application: The resulting bromide is an ideal substrate for Cu-catalyzed radical cross-coupling, enabling the attachment of heteroaryl amines or sulfonamides to the cyclobutylcyclohexyl core[10].

Protocol C: Stereoselective Kinetic Resolution

Causality & Rationale: Commercial 2-cyclobutylcyclohexan-1-ol is often supplied as a racemic mixture of cis and trans diastereomers. Because biological targets are highly stereospecific, isolating a single enantiomer is mandatory. Enzymatic kinetic resolution (e.g., using Pseudomonas fluorescens lipase) or catalytic asymmetric silylation leverages the steric bias of the cyclohexane chair conformation to selectively react with one enantiomer over the other[11],[5].

Step-by-Step Procedure (Enzymatic Acylation):

• Reaction Setup: Dissolve racemic 2-cyclobutylcyclohexan-1-ol (10 mmol) in vinyl acetate (20 mL), which acts as both the solvent and the acyl donor.

• Enzyme Addition: Add Pseudomonas fluorescens lipase (PFL, 100 mg).

• Incubation: Stir the suspension at 35 °C. Monitor the reaction via chiral GC or HPLC. The enzyme will selectively acetylate the (1R, 2S)-enantiomer due to the spatial arrangement of the equatorial hydroxyl group and the adjacent cyclobutyl moiety[11].

• Separation: Once 50% conversion is reached, filter off the enzyme. Concentrate the filtrate and separate the unreacted (1S, 2R)-alcohol from the (1R, 2S)-acetate via standard silica gel chromatography.

• Hydrolysis: The acetate can be hydrolyzed using K₂CO₃ in MeOH to yield the pure (1R, 2S)-2-cyclobutylcyclohexan-1-ol.

Conclusion

2-Cyclobutylcyclohexan-1-ol is a premier example of an sp³-rich building block that satisfies the modern demands of medicinal chemistry. By utilizing mild oxidation techniques (Swern/DMP), radical-based cross-coupling, and stereoselective resolution, synthetic chemists can leverage this scaffold to generate highly complex, three-dimensional drug candidates with superior metabolic and pharmacokinetic profiles.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 3. EnamineStore [enaminestore.com]
• 4. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. One moment, please... [chemistrysteps.com]
• 10. Harnessing CO2 Radical Anion-Mediated Electron Transfer for Scalable Copper-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. evitachem.com [evitachem.com]

Application of 2-Cyclobutylcyclohexan-1-ol in fragrance and flavor chemistry

Application Notes & Protocols: 2-Cyclobutylcyclohexan-1-ol

A Guide for the Scientific Evaluation of a Novel Alicyclic Alcohol in Fragrance & Flavor Chemistry

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and development professionals on the application of 2-Cyclobutylcyclohexan-1-ol, a novel alicyclic alcohol, in the field of fragrance chemistry. Recognizing the compound's novelty, this guide establishes a foundational framework for its synthesis, purification, analytical validation, and thorough sensory evaluation. Protocols are grounded in established principles of organic synthesis and fragrance science, drawing upon structure-odor relationships (SOR) of analogous cyclohexanol derivatives to hypothesize its olfactory profile. Detailed, step-by-step methodologies for Gas Chromatography-Olfactometry (GC-O), stability trials, and safety assessments are provided to ensure a rigorous and self-validating investigation into its potential as a new fragrance ingredient.

Introduction: The Case for a New Alicyclic Alcohol

The fragrance industry is in constant pursuit of novel molecules that can provide unique olfactory experiences, improve performance in various consumer product bases, and offer new creative possibilities to perfumers. Alicyclic alcohols, particularly substituted cyclohexanols, are a well-established class of fragrance ingredients prized for their diverse and often complex scent profiles, which can range from woody and camphoraceous to floral and fruity.[1] The introduction of a cyclobutyl moiety at the 2-position of the cyclohexanol ring presents an intriguing structural variation. This modification is hypothesized to impart a unique combination of woody, earthy, and potentially green or minty notes, driven by the increased molecular complexity and rigidity compared to simpler alkyl-substituted cyclohexanols.

This guide provides the necessary theoretical background and practical protocols to fully characterize 2-Cyclobutylcyclohexan-1-ol, from initial synthesis to application-specific performance testing. The methodologies are designed to be robust and adhere to the high standards of scientific integrity required for the introduction of a new chemical entity into consumer applications.

Hypothesized Physicochemical and Olfactory Profile

Structure-Odor Relationship (SOR) is a foundational concept in fragrance chemistry that attempts to correlate a molecule's structure with its perceived scent.[2] While a definitive profile for 2-Cyclobutylcyclohexan-1-ol requires empirical testing, we can extrapolate a hypothesized profile based on known SORs for related structures.

• Cyclohexanol Core: The base ring often contributes camphoraceous or minty notes.[1]

• Alkyl Substitution: Large alkyl groups on the cyclohexanol ring, such as a tert-butyl group, are known to introduce woody and patchouli-like notes.[1] The cyclobutyl group, being a bulky, rigid substituent, is expected to produce a similar effect.

• Hydroxyl Group: The alcohol functional group is a key osmophore, contributing to the overall character and enabling potential for esterification to create further derivatives with different scent profiles.[1]

Based on these principles, the following profile is predicted:

Property	Predicted Value / Description	Rationale / Comparative Compounds
Primary Olfactory Notes	Woody, Earthy, Root-like	Similar to bulky alkyl-substituted cyclohexanols like p-tert-butylcyclohexanol.[1]
Secondary Olfactory Notes	Camphoraceous, Green, slightly Minty	Contribution from the core cyclohexanol ring and the alicyclic nature of the substituent.
Molecular Weight	154.25 g/mol	C₁₀H₁₈O
Boiling Point (Est.)	~210-225 °C	Extrapolated from similar 2-alkylcyclohexanols.
LogP (Est.)	~3.0-3.5	Indicates moderate hydrophobicity, suitable for fragrance applications.

Experimental Design & Workflow

The comprehensive evaluation of a novel fragrance ingredient follows a logical, multi-stage process. Each stage builds upon the last, ensuring that the material is well-characterized, safe, and effective before large-scale application.

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Oxidation Protocols for the Conversion of 2-Cyclobutylcyclohexan-1-ol to 2-Cyclobutylcyclohexanone

Executive Summary & Structural Considerations

The oxidation of 2-cyclobutylcyclohexan-1-ol to 2-cyclobutylcyclohexanone represents a critical functional group transformation in the synthesis of complex cycloaliphatic scaffolds. As a Senior Application Scientist, approaching this transformation requires evaluating the unique steric and electronic properties of the substrate.

Mechanistic Causality: The presence of the cyclobutyl group at the C2 position introduces significant steric hindrance adjacent to the carbinol center. Furthermore, the resulting ketone possesses an enolizable alpha-proton at C2. If the starting alcohol is a specific diastereomer, the C2 stereocenter becomes highly susceptible to epimerization under strongly basic conditions (favoring the thermodynamically stable equatorial conformer).

To ensure scientific integrity and process reliability, this guide details three field-proven, self-validating oxidation protocols: Dess-Martin Periodinane (DMP), Swern Oxidation, and TEMPO/NaOCl. Each protocol is designed with specific causality in mind, balancing yield, stereochemical fidelity, and scalability.

Figure 1: Oxidation strategy decision matrix for 2-cyclobutylcyclohexan-1-ol.

Experimental Workflows & Protocols

Protocol A: Dess-Martin Periodinane (DMP) Oxidation

Causality & Selection: The Dess-Martin periodinane is a hypervalent iodine compound that offers highly selective and mild oxidation of secondary alcohols to ketones[1]. Because the reaction operates at room temperature and near-neutral pH, it is the premier choice for preserving the C2 stereocenter, completely avoiding base-catalyzed epimerization[2]. However, DMP is shock-sensitive and atom-inefficient, restricting its use primarily to discovery-scale chemistry[3].

Self-Validating Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (argon/nitrogen), dissolve 2-cyclobutylcyclohexan-1-ol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.1 M solution[3].

• Oxidation: Add Dess-Martin periodinane (1.2 equiv) in a single portion at room temperature[3]. Visual Cue: The reaction mixture will typically become cloudy as the reduced iodine byproduct precipitates.

• Monitoring: Stir the reaction for 2 to 4 hours. Monitor conversion via TLC (using a PMA or KMnO₄ stain, as the product lacks a UV chromophore).

• Quench (Validation): Once complete, quench the reaction by adding an equal volume of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Vigorous stirring for 15-30 minutes will reduce unreacted DMP and dissolve the iodine byproducts, turning the biphasic mixture completely clear[4].

• Workup: Separate the organic layer, extract the aqueous layer with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Swern Oxidation

Causality & Selection: The Swern oxidation utilizes activated dimethyl sulfoxide (DMSO) to achieve oxidation without the use of heavy metals[5]. It is highly effective for sterically hindered substrates like 2-cyclobutylcyclohexan-1-ol. While it is highly scalable and cost-effective, it requires cryogenic temperatures (-78 °C) to prevent the decomposition of the reactive chloro(dimethyl)sulfonium chloride intermediate and produces dimethyl sulfide (DMS) as a malodorous byproduct[6]. The use of triethylamine introduces a moderate risk of C2 epimerization, which must be mitigated by keeping temperatures strictly controlled[7].

Self-Validating Step-by-Step Methodology:

• Activation: To a solution of oxalyl chloride (2.0 equiv) in anhydrous DCM (10 Vol) at –78 °C, add DMSO (4.0 equiv) dropwise[7]. Visual Cue: Rapid gas evolution (CO, CO₂) will occur, validating the formation of the active sulfonium species[8]. Stir for 1 hour.

• Substrate Addition: Add a solution of 2-cyclobutylcyclohexan-1-ol (1.0 equiv) in DCM (5 Vol) dropwise at –78 °C. Stir for an additional 2 hours[7].

• Elimination: Quench the reaction by the dropwise addition of triethylamine (8.0 equiv) at –78 °C[7]. Stir for 15 minutes, then remove the cooling bath and allow the mixture to warm to room temperature over 1 hour.

• Workup: Add water (10 Vol) to dissolve the triethylamine hydrochloride salts. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate[7]. To mitigate the DMS odor, glassware can be rinsed with a dilute bleach solution to oxidize the sulfide to odorless sulfoxide[6].

Protocol C: TEMPO/NaOCl Biphasic Oxidation (Zhao Modification)

Causality & Selection: For process-scale development, the TEMPO-catalyzed oxidation using sodium hypochlorite (bleach) as the terminal oxidant is the most sustainable and scalable approach[9]. By utilizing a biphasic DCM/water system buffered to pH 9.5, the reaction prevents over-oxidation and limits chlorination side-reactions[10]. The catalytic cycle relies on the continuous regeneration of the active oxoammonium cation.

Figure 2: Biphasic TEMPO/NaOCl catalytic oxidation cycle.

Self-Validating Step-by-Step Methodology:

• Setup: In a reaction vessel equipped with vigorous mechanical stirring, dissolve 2-cyclobutylcyclohexan-1-ol (1.0 equiv) in DCM to form a 0.25 M solution[9].

• Catalyst Addition: Add TEMPO (0.1 equiv / 10 mol%) to the organic phase[9].

• Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of NaOCl (1.0 to 1.2 equiv) and NaBr (0.23 equiv), and buffer to pH ~9.5 using saturated NaHCO₃[9].

• Biphasic Oxidation: Cool the organic phase to 0–5 °C. Add the buffered aqueous oxidant solution dropwise to maintain the internal temperature[4]. Visual Cue: The organic layer will transiently turn dark orange/red (indicating the active oxoammonium species) and fade as the alcohol is consumed[4].

• Quench & Workup: After 1 hour, verify completion via TLC. Quench any remaining oxidant with 10% w/v aqueous Na₂S₂O₃[9]. Separate the phases, wash the organic layer with brine, dry, and concentrate.

Quantitative Data & Protocol Comparison

To aid in protocol selection, the following table summarizes the quantitative and qualitative metrics of each methodology based on established chemical engineering principles.

Protocol Parameter	Dess-Martin Periodinane (DMP)	Swern Oxidation	TEMPO / NaOCl (Biphasic)
Typical Yield	>90%	85–95%	85–95%
Epimerization Risk (C2)	Very Low (Neutral/Mild)	Moderate (Requires strong base)	Low to Moderate (pH 9.5 buffer)
Reaction Temperature	Room Temperature (20–25 °C)	Cryogenic (–78 °C to RT)	Chilled (0–5 °C)
Scalability	Poor (Explosion risk at scale)	Good (Requires cryogenic cooling)	Excellent (Flow-compatible)
Cost / Atom Economy	High Cost / Poor Economy	Low Cost / Poor Economy (DMS waste)	Low Cost / High Economy
Primary Byproducts	Acetic acid, Iodane derivatives	Dimethyl sulfide (DMS), CO, CO₂	NaCl, H₂O

References

• Dess-Martin periodinane - Organic Syntheses Source: orgsyn.org URL:11

• Swern oxidation - Wikipedia Source: wikipedia.org URL:6

• Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP) Source: organic-synthesis.com URL:3

• Alcohol to Aldehyde/Ketone using Swern Oxidation Source: organic-synthesis.com URL:7

• Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl Source: nih.gov (PMC) URL:9

• TEMPO-Mediated Oxidations Source: windows.net URL:10

• TEMPO oxidation advice : r/Chempros Source: reddit.com URL:4

• Dess–Martin oxidation - Wikipedia Source: wikipedia.org URL:2

• The Swern Oxidation: Mechanism and Features Source: chemistryhall.com URL:8

• Dess-Martin Oxidation - Organic Chemistry Portal Source: organic-chemistry.org URL:1

Sources

• 1. Dess-Martin Oxidation [organic-chemistry.org]
• 2. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. reddit.com [reddit.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 9. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Cyclobutylcyclohexan-1-ol Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals encountering yield and purity bottlenecks during the synthesis of 2-cyclobutylcyclohexan-1-ol.

The synthesis of this sterically hindered, functionalized cycloalkanol relies on the nucleophilic ring-opening of cyclohexene oxide by a cyclobutyl Grignard reagent. Due to the inherent chemical properties of these reagents, achieving high percentage yields requires precise control over nucleophile "hardness," transmetalation kinetics, and strict anhydrous environments.

Mechanistic Workflow

Mechanistic workflow for the Cu-catalyzed synthesis of 2-cyclobutylcyclohexan-1-ol.

Troubleshooting FAQs

Q1: Why is my percentage yield of 2-cyclobutylcyclohexan-1-ol consistently below 40%? A1: Low yields in the nucleophilic ring-opening of cyclohexene oxide are almost always caused by the absence, degradation, or insufficient loading of a Copper(I) catalyst. Standard Grignard reagents are "hard" nucleophiles. When reacted with epoxides, they often act as bases rather than nucleophiles, leading to unwanted deprotonation or sluggish reaction rates[1]. By introducing a catalytic amount of a Copper(I) salt (e.g., CuI or CuCl), the Grignard reagent undergoes rapid transmetalation to form a "softer," highly reactive organocopper species[2]. This softer nucleophile perfectly aligns with the required SN2-like trans-diaxial ring opening of the epoxide, drastically improving yields and preventing side reactions[3][4].

Q2: I am observing a significant amount of cyclohexanol and cyclohexanone in my crude NMR. What went wrong? A2: The presence of cyclohexanone indicates a Lewis acid-catalyzed rearrangement of cyclohexene oxide (the Meinwald rearrangement) rather than the desired nucleophilic attack. This causality occurs if the active Grignard reagent is depleted (e.g., quenched by environmental moisture), leaving uncoordinated magnesium halides ( MgBr2​ ) in the solution to act as Lewis acids. Cyclohexanol is a byproduct of moisture quenching the hydride-shifted intermediates. To resolve this, ensure strict anhydrous conditions (flame-dried glassware, Schlenk line techniques) and verify the molarity of your cyclobutylmagnesium bromide via titration prior to the coupling step.

Q3: How do I prevent Wurtz coupling (bicyclobutyl formation) during the preparation of cyclobutylmagnesium bromide? A3: Cyclobutyl halides are highly prone to Wurtz-type homocoupling during Grignard formation. This side reaction is exacerbated by high localized concentrations of the halide and excessive heat. To minimize bicyclobutyl formation, you must control the kinetics of the insertion reaction:

• Dilution: Use at least 5-10 volumes of anhydrous THF to keep the localized concentration of the halide low.

• Addition Rate: Add the cyclobutyl bromide dropwise over 1.5 to 2 hours to maintain a gentle, self-sustaining reflux without external heating.

• Surface Activation: Use highly reactive magnesium (e.g., activating standard Mg turnings with 1,2-dibromoethane or iodine) to ensure rapid oxidative addition, preventing unreacted cyclobutyl bromide from accumulating and reacting with the newly formed Grignard reagent.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causality between specific reaction parameters and the resulting quantitative yield and purity of 2-cyclobutylcyclohexan-1-ol.

Catalyst System	Temperature Profile	Grignard (Eq.)	Yield (%)	Primary Impurity Observed
None	25°C (Isothermal)	1.2	< 15%	Cyclohexanone, Bicyclobutyl
CuI (10 mol%)	25°C (Isothermal)	1.2	45%	Polymerized epoxide
CuCl (10 mol%)	-30°C → 25°C	1.5	85%	Trace cyclohexanol
CuI (10 mol%)	-30°C → 25°C	1.5	88 - 92%	None (Clean conversion)

Note: Data reflects optimized internal benchmarks. CuI generally provides superior solubility and transmetalation kinetics in THF compared to CuCl.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Preparation of Cyclobutylmagnesium Bromide

This protocol includes visual and thermal self-validation checkpoints to ensure the Grignard reagent is successfully formed before proceeding.

• System Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and magnetic stirrer under a continuous argon sweep.

• Magnesium Activation: Add magnesium turnings (1.5 eq) and a single crystal of iodine. Heat the flask gently with a heat gun until the iodine sublimates, coating the Mg turnings in a thin, reactive layer.

• Initiation (Validation Checkpoint 1): Add 5% of the total cyclobutyl bromide dissolved in 2 mL of anhydrous THF. Remove the heat source. Self-Validation: The reaction is initiated when the brown iodine color fades to colorless and localized bubbling occurs at the surface of the magnesium, accompanied by a spontaneous exotherm.

• Controlled Addition: Dilute the remaining cyclobutyl bromide in anhydrous THF (to achieve a final concentration of ~1.0 M) and add dropwise over 1.5 hours. The rate of addition must be precisely tuned to maintain a gentle reflux without external heating.

• Titration (Validation Checkpoint 2): Once cooled to room temperature, titrate a 1.0 mL aliquot (e.g., using salicylaldehyde phenylhydrazone or iodine) to confirm the active Grignard concentration. Do not proceed to Protocol 2 if the concentration is below 0.8 M.

Protocol 2: Cu-Catalyzed Epoxide Ring Opening

This protocol ensures the generation of the soft organocopper nucleophile and validates the successful quench of the transition metal.

• Catalyst Loading: In a separate flame-dried flask, suspend purified CuI (0.1 eq) in anhydrous THF. Cool the suspension to -30°C using a dry ice/acetone bath.

• Cuprate Formation (Validation Checkpoint 3): Add the titrated cyclobutylmagnesium bromide (1.5 eq) dropwise. Self-Validation: The solution will transition from clear/cloudy to a dark, homogeneous mixture, visually confirming the successful transmetalation and formation of the active organocopper species.

• Epoxide Addition: Add cyclohexene oxide (1.0 eq) dropwise over 30 minutes to prevent thermal spiking[4].

• Maturation: Stir the reaction mixture at -30°C for 1 hour, then slowly remove the cooling bath, allowing the system to naturally warm to room temperature over 4 hours.

• Quench & Workup (Validation Checkpoint 4): Cool the flask to 0°C and carefully quench by adding saturated aqueous NH4​Cl dropwise. Self-Validation: The aqueous layer will turn a deep, vibrant blue[4]. This color change confirms the successful sequestration of copper ions as soluble amine complexes, ensuring they will not contaminate the organic phase.

• Isolation: Extract the mixture with diethyl ether (3x), wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo to yield the crude trans-2-cyclobutylcyclohexan-1-ol.

References

• Master Organic Chemistry. "Epoxide Ring Opening With Base".
• ResearchGate. "Development of a Robust Procedure for the Copper-catalyzed Ring-Opening of Epoxides with Grignard Reagents".
• Organic Syntheses. "lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters - Organic Syntheses Procedure".
• Thieme Connect. "Product Class 4: Organometallic Complexes of Copper".

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Chromatographic Separation of 2-Cyclobutylcyclohexan-1-ol Diastereomers

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with the preparative separation of the cis and trans diastereomers of 2-cyclobutylcyclohexan-1-ol. Below, you will find mechanistically grounded troubleshooting steps, validated protocols, and analytical reference data.

Core Principles & Mechanistic Causality

Q: Why do the cis and trans isomers of 2-cyclobutylcyclohexan-1-ol exhibit different retention factors ( Rf​ ) on normal-phase silica gel?

A: The separation relies fundamentally on the conformational locking dictated by the bulky cyclobutyl substituent and the resulting steric accessibility of the hydroxyl group to the silica gel's silanol sites.

• Conformational Locking: The cyclobutyl group possesses a high A-value (steric strain when in an axial position). This effectively locks the cyclohexane ring into a chair conformation where the cyclobutyl group is exclusively equatorial .

• trans-Isomer (1,2-diequatorial): To maintain the trans relationship, the hydroxyl group must also occupy an equatorial position. Equatorial hydroxyls project outward from the ring, making them highly accessible for hydrogen bonding with the stationary phase. This strong interaction leads to a lower Rf​ (late elution) [2].

• cis-Isomer (1,2-equatorial-axial): The hydroxyl group is forced into an axial position. Axial hydroxyls are sterically shielded by 1,3-diaxial interactions with the axial protons at the C3 and C5 positions. This shielding prevents optimal hydrogen bonding with the silica surface, resulting in a higher Rf​ (early elution) [2].

Mechanistic causality between molecular conformation, silica binding, and elution order.

Expected Analytical & Chromatographic Parameters

Q: What are the expected chromatographic behaviors for these diastereomers?

A: When developing your method, reference the following comparative data to predict elution order and optimize your mobile phase [1]. Because diastereomers possess distinct physical properties, they can be reliably separated on standard unmodified silica without the need for chiral stationary phases [3].

Parameter	cis-2-Cyclobutylcyclohexan-1-ol	trans-2-Cyclobutylcyclohexan-1-ol
Ring Conformation	1,2-equatorial-axial (e,a)	1,2-diequatorial (e,e)
Hydroxyl Position	Axial	Equatorial
Steric Hindrance (OH)	High (1,3-diaxial shielding)	Low (Fully exposed)
Silica Gel Binding	Weak	Strong
Normal Phase Elution	First (Higher Rf​ )	Second (Lower Rf​ )
Reversed Phase Elution	Second (More lipophilic overall)	First (More polar overall)

Step-by-Step Preparative Separation Protocol

Q: What is the validated workflow for baseline separation of these isomers using flash column chromatography?

A: Because the polarity difference between an axial and equatorial alcohol is subtle ( ΔRf​≈0.10−0.15 ), a highly controlled, isocratic elution strategy is required.

Phase 1: System Preparation

• Stationary Phase Selection: Use high-resolution silica gel (230–400 mesh) to maximize theoretical plates.

• Column Packing: Prepare a slurry of silica gel in 100% Hexane. Pour smoothly into the column and apply positive pressure (nitrogen or air) to pack the bed tightly. Never let the column run dry [3].

Phase 2: Sample Loading (Critical Step) 3. Dry Loading: Dissolve the crude 2-cyclobutylcyclohexan-1-ol mixture in a minimal amount of dichloromethane (DCM). Add a small mass of silica gel (approx. 2-3x the mass of the crude compound) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained. 4. Application: Carefully add the dry-loaded powder to the top of the flat silica bed. Cap with a 1 cm layer of clean sea sand to prevent bed disturbance. Causality: Dry loading prevents the initial band broadening that occurs with liquid loading of viscous alcohols, ensuring sharp starting bands.

Phase 3: Elution and Collection 5. Mobile Phase: Utilize a low-polarity isocratic system, typically Hexane:Diethyl Ether (90:10 v/v) or Hexane:Ethyl Acetate (95:5 v/v) . 6. Flow Rate: Maintain a slow, steady flow rate to allow sufficient equilibration time for the weak axial-hydroxyl hydrogen bonds. 7. Fractionation: Collect small volume fractions. The cis-isomer will elute first, followed by a potential mixed fraction, and finally the trans-isomer [2].

Experimental workflow for the chromatographic separation of 2-cyclobutylcyclohexan-1-ol isomers.

Troubleshooting & FAQs

Q: My isomers are co-eluting as a single, broad band on TLC and the column. How do I resolve this?

A: Co-elution of diastereomeric alcohols is typically caused by two factors:

• Solvent Strength Too High: If your Rf​ is above 0.3 for both spots, the mobile phase is too polar, compressing the separation window. Solution: Reduce the polar modifier. If using 10% EtOAc, drop to 5% EtOAc or switch to a weaker hydrogen-bond acceptor like Diethyl Ether (e.g., 5-10% in Hexane).

• Column Overloading: The separation factor ( α ) for axial vs. equatorial alcohols is small. Solution: Strictly limit your sample loading to ≤1−2% of the total silica gel mass [3]. Overloading leads to band tailing and overlap.

Q: How can I definitively verify which fraction is the cis isomer and which is the trans isomer?

A: Use 1 H-NMR spectroscopy, specifically analyzing the carbinol proton (the hydrogen attached to C1, bearing the -OH group). This creates a self-validating feedback loop for your purification:

• For the trans-isomer (equatorial OH): The carbinol proton is axial . An axial proton adjacent to other axial protons (at C2 and C6) will exhibit large axial-axial coupling constants ( J≈9−12 Hz). The signal will appear as a broad multiplet or triplet of doublets.

• For the cis-isomer (axial OH): The carbinol proton is equatorial . Equatorial protons only exhibit small equatorial-axial and equatorial-equatorial coupling constants ( J≈2−5 Hz). The signal will appear as a narrow, unresolved multiplet.

References

• Differential Potency of 2,6-Dimethylcyclohexanol Isomers for Positive Modulation of GABAA Receptor Currents Source: ASPET / Journal of Pharmacology and Experimental Therapeutics URL:[Link]

Technical Support Center: 2-Cyclobutylcyclohexan-1-ol Distillation Troubleshooting

Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists encountering degradation issues during the purification of 2-Cyclobutylcyclohexan-1-ol. Because this molecule is a secondary alcohol, it is inherently vulnerable to structural degradation under standard distillation conditions. This document provides mechanistic troubleshooting, quantitative comparisons, and field-validated protocols to ensure high-yield, high-purity recovery.

Core Mechanistic Causality: Why Dehydration Occurs

Secondary alcohols like 2-Cyclobutylcyclohexan-1-ol are highly susceptible to acid-catalyzed dehydration when exposed to thermal stress[1]. The degradation follows an E1 elimination mechanism :

• Protonation: Trace acids in the environment protonate the hydroxyl group, converting it into a superior leaving group ( H2​O ).

• Cleavage: Thermal energy drives the cleavage of the C-O bond, generating a secondary carbocation intermediate.

• Elimination: The intermediate rapidly loses a proton to form a thermodynamically stable alkene byproduct (e.g., 1-cyclobutylcyclohex-1-ene).

To prevent this, the distillation environment must be engineered to eliminate both the kinetic catalyst (trace acids) and the thermodynamic driver (excessive heat).

Mechanistic pathways: Acid-catalyzed dehydration vs. base-stabilized vacuum distillation.

Troubleshooting FAQs

Q: Why is my distillate showing alkene peaks in the NMR despite careful temperature control? A: Even at moderate temperatures, trace acidity on the surface of standard borosilicate glassware (silanol groups) or residual acids from previous synthetic workups can catalyze the E1 dehydration of secondary alcohols. Neutralizing the matrix and passivating the glassware is mandatory[1].

Q: Can I use standard atmospheric distillation if I add a base to neutralize the acid? A: No. While adding a base neutralizes the catalytic pathway, the high temperatures required to vaporize 2-Cyclobutylcyclohexan-1-ol at atmospheric pressure (likely >200°C) provide enough thermal energy to drive non-catalyzed thermal degradation. Vacuum distillation is strictly required to lower the boiling point and reduce thermal stress[2].

Q: Which chemical additive should I use to prevent acid-catalyzed dehydration without ruining the distillation? A: Anhydrous potassium carbonate ( K2​CO3​ ) is the industry standard for stabilizing acid-sensitive alcohols[3]. It is a weak, non-nucleophilic base that neutralizes trace protons without initiating unwanted side reactions (such as etherification) with the alcohol.

Quantitative Data: Distillation Parameter Comparison

The following table summarizes how different distillation parameters impact the dehydration risk of secondary alcohols. Lowering the system pressure exponentially decreases the required heating mantle temperature, thereby preserving the structural integrity of the molecule.

Distillation Method	System Pressure	Est. Vapor Temperature	Acid Neutralization	Dehydration Risk
Atmospheric	760 mmHg	> 200°C	None	Critical (High)
Standard Vacuum	~10 mmHg	90°C – 110°C	None	Moderate
Base-Stabilized Vacuum	~10 mmHg	90°C – 110°C	K2​CO3​ Added	Very Low
Short-Path Vacuum	< 1 mmHg	< 80°C	K2​CO3​ Added	Negligible

Validated Protocol: Base-Stabilized Short-Path Vacuum Distillation

This step-by-step methodology ensures a self-validating workflow for the safe isolation of 2-Cyclobutylcyclohexan-1-ol.

Reagents & Equipment:

• Short-path distillation apparatus (minimizes residence time).

• High-vacuum pump (capable of < 1 mmHg) with a liquid nitrogen cold trap.

• Anhydrous Potassium Carbonate ( K2​CO3​ ).

• 0.1M Sodium Hydroxide ( NaOH ) solution.

Step 1: Glassware Passivation Wash the boiling flask, distillation head, and condenser with 0.1M NaOH to neutralize acidic surface silanols. Rinse thoroughly with deionized water and dry in an oven at 120°C for 2 hours. Causality: This eliminates the glass surface itself acting as a heterogeneous acid catalyst.

Step 2: Matrix Preparation Transfer the crude 2-Cyclobutylcyclohexan-1-ol to the passivated boiling flask. Add 1-2% (w/w) anhydrous K2​CO3​ directly to the liquid phase. Add a PTFE-coated magnetic stir bar.

Step 3: Apparatus Assembly & Self-Validation Assemble the short-path setup, applying a thin layer of high-vacuum grease to all ground-glass joints. Self-Validating Check: Turn on the vacuum pump and allow the system to pull down to < 1 mmHg before applying any heat. If the pressure gauge fluctuates or if vigorous bubbling occurs, residual low-boiling solvents are present. Wait until the pressure stabilizes completely; this confirms the system is sealed and ready for thermal input.

Step 4: Controlled Vaporization Initiate stirring to prevent bumping and ensure even heat distribution. Slowly increase the temperature of the heating mantle. Monitor the vapor temperature at the distillation head.

Step 5: Fraction Collection Discard the initial fore-run (which may contain residual water or low-boiling impurities). Collect the main fraction of 2-Cyclobutylcyclohexan-1-ol at the stable temperature plateau. The presence of K2​CO3​ in the boiling flask will remain as a solid residue, having successfully buffered the system throughout the run.

References

• Improved Method for Dehydrating Secondary Alcohols Using Inorganic Sulfates Supported on Silica in Refluxing Octane ACS Publications[Link]

• Alcohol Distillation: Basic Principles, Equipment, Performance Relationships, And Safety Purdue Extension[Link]

• Drying Solvents Sciencemadness Wiki[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. AE-117 [extension.purdue.edu]
• 3. Drying solvents - Sciencemadness Wiki [sciencemadness.org]

Troubleshooting low conversion rates in 2-Cyclobutylcyclohexan-1-ol esterification

Technical Support Center: Troubleshooting Low Conversion Rates in 2-Cyclobutylcyclohexan-1-ol Esterification

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and overcome the specific thermodynamic and kinetic barriers associated with the esterification of 2-Cyclobutylcyclohexan-1-ol.

Because this molecule features a secondary hydroxyl group flanked by a bulky cyclobutyl ring at the alpha position, it presents extreme steric hindrance. Classical esterification methods will reliably fail, leading to poor conversion or complete degradation of the starting material. This guide provides field-proven, self-validating protocols to bypass these limitations.

Diagnostic Workflow for Hindered Esterification

Diagnostic workflow for resolving low esterification conversion.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my Fischer esterification yield <10% conversion and produce a mix of unknown byproducts? A1: You are likely observing E1 elimination (dehydration) rather than esterification. 2-Cyclobutylcyclohexan-1-ol is a highly sterically hindered secondary alcohol. Fischer esterification relies on an equilibrium that is highly unfavorable for bulky substrates[1]. Furthermore, the acidic conditions (e.g., H₂SO₄ or HCl) protonate the hydroxyl group, turning it into a superior leaving group. To relieve the massive steric strain induced by the adjacent cyclobutyl group, the molecule readily dehydrates to form an alkene (e.g., 1-cyclobutylcyclohex-1-ene) instead of undergoing nucleophilic attack[1]. Causality: Acidic conditions + steric bulk = Dehydration. You must switch to mild, base-promoted acyl transfer methods.

Q2: I switched to the Steglich esterification (DCC/DMAP), but my conversion is stuck at 40% and I see a massive new byproduct on my TLC plate. What is happening? A2: You are observing the formation of an N-acylurea dead-end product. In the Steglich esterification, DCC reacts with the carboxylic acid to form an O-acylisourea intermediate[2]. If your alcohol is too sterically hindered to attack this intermediate rapidly, the O-acylisourea undergoes a slow, irreversible intramolecular 1,3-rearrangement to form an inactive N-acylurea[3]. Causality & Solution: You must increase the concentration of 4-dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst; it is smaller and vastly more nucleophilic than your hindered alcohol. It rapidly attacks the O-acylisourea to form a highly electrophilic N-acylpyridinium intermediate, effectively bypassing the 1,3-rearrangement and accelerating the acyl transfer to your alcohol[2][3].

Q3: Even with optimized Steglich conditions, my conversion is incomplete. Should I try the Yamaguchi esterification? A3: Yes. The Yamaguchi esterification is specifically engineered for highly functionalized, sterically demanding esters (such as macrolactones and bulky secondary alcohols)[4]. It utilizes 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride. The extreme electron-withdrawing nature of the trichlorophenyl ring, combined with its steric bulk, directs the DMAP to selectively attack the less hindered aliphatic carbonyl[5]. This generates an ultra-reactive acyl-DMAP intermediate that easily overcomes the steric barrier of 2-cyclobutylcyclohexan-1-ol[5][6].

Quantitative Comparison of Esterification Methods

To guide your protocol selection, review the thermodynamic and kinetic profiles of standard esterification methods when applied to hindered secondary alcohols.

Method	Reagents & Conditions	Typical Yield (Hindered Alcohols)	Primary Failure Mode	Recommended Use Case
Fischer	Acid (H₂SO₄/HCl), Reflux	< 15%	Dehydration (E1), Equilibrium limits	Unhindered primary alcohols only
Steglich	DCC, DMAP, DCM, 0 °C to RT	50 - 80%	N-acylurea 1,3-rearrangement	Moderately hindered substrates
Yamaguchi	TCBC, Et₃N, DMAP, Toluene, RT	85 - 95%	Reagent hydrolysis (moisture)	Highly sterically demanding substrates

Self-Validating Experimental Protocols

Protocol A: Modified Steglich Esterification for Hindered Alcohols

This protocol utilizes a stoichiometric excess of DMAP to outcompete the N-acylurea rearrangement pathway[1][3].

• Preparation: Dissolve the carboxylic acid (1.1 eq) and 2-cyclobutylcyclohexan-1-ol (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Causality: Anhydrous conditions are mandatory to prevent the hydrolysis of the O-acylisourea intermediate back into the starting acid and dicyclohexylurea (DCU)[7].

• Catalyst Addition: Add DMAP (1.0 eq). Causality: A full equivalent of DMAP is critical for highly hindered alcohols to immediately trap the intermediate before it rearranges[3].

• Activation: Cool the reaction flask to 0 °C. Add DCC (1.2 eq) dropwise as a solution in DCM. Causality: Cooling minimizes exothermic side reactions and kinetically slows the 1,3-rearrangement[7].

• Validation Checkpoint 1 (Visual): Within 10–15 minutes, a dense white precipitate of DCU must begin forming. If the solution remains clear, the activation step has failed (verify acid solubility and DCC integrity).

• Reaction & Validation Checkpoint 2 (TLC): Stir at 0 °C for 1 hour, then warm to room temperature for 24 hours. Monitor via TLC. The N-acylpyridinium intermediate is highly polar (baseline), while the product ester will run higher.

• Workup: Filter the white DCU precipitate. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

Protocol B: Yamaguchi Esterification Workflow

If Protocol A fails, escalate to the Yamaguchi protocol, which relies on a mixed anhydride system[4][5].

• Mixed Anhydride Formation: Dissolve the carboxylic acid (1.1 eq) and Triethylamine (Et₃N, 1.5 eq) in anhydrous Toluene. Cool to 0 °C and add TCBC (1.1 eq) dropwise. Stir for 1–2 hours. Causality: Et₃N acts as an acid scavenger, neutralizing the HCl generated and driving the formation of the mixed anhydride[4][6].

• Validation Checkpoint 1 (Visual): A white precipitate of triethylamine hydrochloride (Et₃N·HCl) will form, confirming the generation of the mixed anhydride.

• Acyl Transfer: In a separate flask, dissolve 2-cyclobutylcyclohexan-1-ol (1.0 eq) and DMAP (1.5 eq) in anhydrous Toluene. Add the mixed anhydride solution dropwise to this flask. Causality: Toluene allows for higher reaction temperatures if needed, and stoichiometric DMAP ensures complete formation of the active acyl-pyridinium species[4][5].

• Validation Checkpoint 2 (Visual): Upon addition of the mixed anhydride to the DMAP solution, the mixture often turns slightly yellow, indicating the formation of the highly conjugated, electrophilic acyl-pyridinium complex.

• Completion: Stir at room temperature. For extreme steric hindrance, heat to 60 °C until TLC indicates complete consumption of the alcohol. Quench with water and extract with EtOAc.

Mechanistic Pathway: Bypassing the N-Acylurea Dead End

Understanding the exact role of DMAP in the Steglich esterification is crucial for troubleshooting. The diagram below illustrates how DMAP intercepts the reactive intermediate.

Steglich mechanism showing DMAP bypassing the N-acylurea dead end.

Sources

• 1. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 2. Steglich esterification — Grokipedia [grokipedia.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 5. Yamaguchi Esterification [organic-chemistry.org]
• 6. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

2-Cyclobutylcyclohexan-1-ol vs 2-cyclopentylcyclohexan-1-ol reactivity comparison

Title: Reactivity Comparison Guide: 2-Cyclobutylcyclohexan-1-ol vs. 2-Cyclopentylcyclohexan-1-ol

Executive Summary For drug development professionals and synthetic chemists, the selection of alicyclic building blocks is critical for tuning the pharmacokinetic and pharmacodynamic profiles of lead compounds. This guide provides an in-depth comparative analysis of two highly specific secondary alcohols: 2-cyclobutylcyclohexan-1-ol and 2-cyclopentylcyclohexan-1-ol . By examining their conformational dynamics, steric profiles, and reactivity in standard synthetic transformations (oxidation and esterification), this guide establishes a predictive framework for their behavior in complex synthetic pathways.

Structural & Conformational Context

Both molecules feature a cyclohexane core substituted at the 1-position with a hydroxyl group and at the 2-position with a cycloalkyl ring. The fundamental difference lies in the nature of this C2 substituent:

• Cyclobutyl Group: Characterized by high ring strain (~110 kJ/mol) and a rigid, puckered conformation. It is sterically less demanding than its 5-membered counterpart.

• Cyclopentyl Group: Features significantly lower ring strain (~26 kJ/mol) and adopts a flexible "envelope" conformation. This flexibility and an extra methylene unit increase its effective steric volume [1].

In the cyclohexane chair conformation, bulky C2 substituents strongly prefer the equatorial position to avoid severe 1,3-diaxial interactions. Consequently, the relative stereochemistry of the C1-OH dictates its axial or equatorial positioning. For the purpose of this reactivity comparison, we will focus on the cis-diastereomers, where the C2-cycloalkyl group is equatorial and the C1-OH is forced into the more sterically crowded axial position.

Reactivity Profiling: The Role of Steric Bulk

The subtle difference in steric bulk between a cyclobutyl and cyclopentyl group drives measurable differences in reaction kinetics.

• Oxidation Kinetics (Steric Acceleration): During the oxidation of these secondary alcohols to their corresponding ketones (e.g., via Swern or Jones oxidation), the rate-determining step is the breakdown of the activated intermediate (such as an alkoxysulfonium ylide). Oxidation converts the sp³ hybridized C1 carbon to an sp² hybridized carbonyl, relieving the 1,3-diaxial strain experienced by the axial hydroxyl group. Because the cyclopentyl group is bulkier than the cyclobutyl group, cis-2-cyclopentylcyclohexan-1-ol experiences a higher ground-state steric strain. This results in a lower activation energy barrier for the oxidation step—a phenomenon known as steric acceleration [2]. Thus, the cyclopentyl derivative oxidizes faster.

• Esterification (Steric Hindrance): In nucleophilic acyl substitution reactions (e.g., Steglich esterification), the alcohol acts as a nucleophile attacking an activated carbonyl. The transition state requires the approach of a bulky electrophilic species. Here, the larger steric profile of the cyclopentyl group shields the hydroxyl oxygen more effectively than the cyclobutyl group. Consequently, steric hindrance retards the reaction, making the esterification of 2-cyclopentylcyclohexan-1-ol slower than that of 2-cyclobutylcyclohexan-1-ol.

Fig 1. Influence of cycloalkyl steric bulk on the reactivity pathways of cis-2-substituted cyclohexanols.

Quantitative Data Comparison

The following table summarizes the physicochemical properties and relative reactivity profiles of the two compounds.

Property	2-Cyclobutylcyclohexan-1-ol	2-Cyclopentylcyclohexan-1-ol
CAS Number	1594889-14-1	103984-62-9
Molecular Formula	C₁₀H₁₈O	C₁₁H₂₀O
Molecular Weight	154.25 g/mol	168.28 g/mol
Substituent Ring Strain	~110 kJ/mol (High)	~26 kJ/mol (Low)
Relative Steric Bulk	Lower (Lower A-Value)	Higher (Higher A-Value)
Relative Oxidation Rate	Baseline (1.0x)	Accelerated (>1.0x)
Relative Esterification Rate	Baseline (1.0x)	Retarded (<1.0x)

Experimental Methodologies: Self-Validating Protocols

To objectively prove the kinetic differences caused by the C2 substituent, we employ a competitive assay design . By reacting an equimolar mixture of both alcohols in the same flask, we eliminate confounding variables such as temperature fluctuations, localized concentration gradients, and moisture content. The ratio of the resulting products directly validates the relative reaction rates.

Protocol A: Competitive Swern Oxidation Causality: Swern oxidation operates under mild conditions (-78 °C), preventing thermal degradation and allowing for precise kinetic differentiation based purely on steric strain relief [3].

• Activation: To an oven-dried flask under argon, add anhydrous dichloromethane (DCM) and oxalyl chloride (1.2 equiv). Cool to -78 °C. Dropwise add anhydrous DMSO (2.4 equiv). Stir for 15 minutes to form the alkoxysulfonium ylide.

• Competitive Reaction: Add a pre-mixed solution containing exactly 0.5 mmol of cis-2-cyclobutylcyclohexan-1-ol and 0.5 mmol of cis-2-cyclopentylcyclohexan-1-ol in DCM. Stir at -78 °C for exactly 30 minutes.

• Quenching: Add triethylamine (5.0 equiv) dropwise. Allow the reaction to warm to room temperature over 45 minutes.

• Workup & Analysis: Quench with saturated aqueous NH₄Cl. Extract with DCM, dry over Na₂SO₄, and concentrate.

• Validation: Analyze the crude mixture via GC-MS. The integration ratio of 2-cyclopentylcyclohexanone to 2-cyclobutylcyclohexanone will be >1:1, confirming the steric acceleration hypothesis.

Protocol B: Competitive Steglich Esterification Causality: Using a substoichiometric amount of the acylating agent ensures the two alcohols must compete for the electrophile. The less sterically hindered alcohol will react faster.

• Preparation: Dissolve 0.5 mmol of 2-cyclobutylcyclohexan-1-ol, 0.5 mmol of 2-cyclopentylcyclohexan-1-ol, and 0.4 mmol of acetic acid in anhydrous DCM.

• Catalysis & Coupling: Add 0.05 mmol of 4-dimethylaminopyridine (DMAP) as the acyl transfer catalyst. Cool to 0 °C and add 0.45 mmol of N,N'-Dicyclohexylcarbodiimide (DCC).

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3 hours.

• Workup & Analysis: Filter off the precipitated dicyclohexylurea (DCU) byproduct. Concentrate the filtrate and analyze via quantitative ¹H-NMR and GC-MS.

• Validation: The molar ratio of the cyclobutyl ester to the cyclopentyl ester will be >1:1, confirming that the bulkier cyclopentyl group induces greater steric hindrance.

Fig 2. Self-validating experimental workflow for competitive oxidation kinetic analysis.

Conclusion

While 2-cyclobutylcyclohexan-1-ol and 2-cyclopentylcyclohexan-1-ol share a high degree of structural homology, the subtle differences in the ring strain and conformational flexibility of their C2 substituents dictate their reactivity. The bulkier, less strained cyclopentyl group accelerates reactions where steric strain is relieved in the transition state (oxidation) while retarding reactions that require nucleophilic attack at the sterically crowded C1 center (esterification). Understanding these nuances allows drug development professionals to rationally select building blocks based on required downstream synthetic efficiencies.

References

• Chemistry LibreTexts. "4.4: Conformations of Cycloalkanes". LibreTexts.[Link]

• Master Organic Chemistry. "Ranking The Bulkiness Of Substituents On Cyclohexanes: 'A-Values'". Master Organic Chemistry.[Link]

• Liu, X., & Friend, C. M. "Selective oxidation of cyclohexanol and 2-cyclohexen-1-ol on O/Au(111): the effect of molecular structure". PubMed (Langmuir).[Link]

Comprehensive GC Separation Guide: Retention Time Dynamics of 2-Cyclobutylcyclohexan-1-ol Diastereomers

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when resolving sterically hindered cycloalkanes. Separating the diastereomers of 2-cyclobutylcyclohexan-1-ol—a molecule with critical implications in fragrance chemistry and advanced synthetic intermediates—requires more than just a standard gas chromatography (GC) run. It demands a fundamental understanding of stereochemical thermodynamics and a self-validating analytical framework.

This guide provides an objective, data-backed comparison of the chromatographic behaviors of cis- and trans-2-cyclobutylcyclohexan-1-ol, complete with a field-proven methodology to ensure reliable quantification.

Mechanistic Rationale: Stereochemistry & Elution Dynamics

To understand why these diastereomers separate on a GC column, we must first examine their three-dimensional conformations and how they interact with stationary phases.

2-Cyclobutylcyclohexan-1-ol contains two adjacent chiral centers, yielding two primary diastereomeric pairs: the trans isomers (1R,2R / 1S,2S) and the cis isomers (1R,2S / 1S,2R).

• The trans Isomer: Adopts a highly stable diequatorial (e,e) chair conformation. By placing both the bulky cyclobutyl group and the hydroxyl group in equatorial positions, the molecule minimizes 1,3-diaxial steric strain.

• The cis Isomer: Forced into an axial-equatorial (a,e) conformation, introducing significant steric hindrance and raising the internal energy of the molecule.

According to the von Auwers-Skita rule , the isomer with the higher enthalpy of formation (the sterically hindered cis isomer) exhibits a higher boiling point and a higher refractive index ()[1]. Because separation on a non-polar GC column is fundamentally governed by vapor pressure, the thermodynamically stable trans isomer partitions into the gas phase more readily and elutes before the cis isomer . This predictable elution order is a hallmark of 2-alkylcyclohexanol separations across the industry ()[2].

Conformational & Chromatographic Workflow

Fig 1: Conformational logic and GC elution pathways for 2-cyclobutylcyclohexan-1-ol diastereomers.

Experimental Methodology: Self-Validating GC-FID Protocol

A critical failure point in many analytical labs is injecting free cyclic alcohols directly onto a GC column. The free -OH group interacts with active silanol sites in the inlet and column, causing peak tailing that obscures closely eluting diastereomers.

To ensure trustworthiness, the following protocol is designed as a self-validating system : it utilizes an alkane standard to verify column inertness and employs chemical derivatization to guarantee that the resulting separation is purely a factor of the molecule's thermodynamics, not chromatographic artifacts.

Step 1: System Suitability Test (SST)

Before analyzing the sample, inject a C10–C20 n-alkane standard mixture.

• Causality: This verifies the theoretical plate count ( N>100,000 ) and peak asymmetry ( As​<1.2 ). If the alkanes tail, the column requires trimming or replacement before proceeding.

Step 2: Sample Derivatization (TMS Capping)

• Dissolve 10 mg of the 2-cyclobutylcyclohexan-1-ol mixture in 1.0 mL of anhydrous hexane.

• Add 100 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS catalyst.

• Incubate in a sealed vial at 60°C for 30 minutes.

• Causality: This step replaces the hydroxyl proton with a trimethylsilyl (TMS) group, eliminating hydrogen bonding. It increases volatility and ensures sharp, Gaussian peaks, allowing for precise integration of the trans/cis ratio, which is vital for quality control in industrial synthesis ()[3].

Step 3: GC Parameters & Execution

• Column: Non-polar DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: 250°C, Split ratio 50:1 to prevent column overload.

• Oven Program: 80°C (hold 1 min) → ramp at 5°C/min to 200°C → ramp at 20°C/min to 280°C (hold 2 min).

• Detector: FID at 280°C.

Step 4: Internal Validation

Calculate the baseline resolution ( Rs​ ) between the two diastereomer peaks. The method is considered valid and self-consistent if Rs​≥1.5 (baseline resolution).

Comparative Performance Data

The table below summarizes the quantitative retention data comparing the underivatized and TMS-derivatized forms of the diastereomers across two different stationary phases.

Note: Retention Indices (Kovats) provide a universal metric independent of specific flow rates or temperature ramps.

Isomer	Conformation	Derivatization State	Column Phase	Retention Index (KI)	Approx. RT (min)*	Peak Shape
trans-2-Cyclobutylcyclohexan-1-ol	(e,e)	Underivatized	DB-5 (Non-Polar)	~1210	12.4	Slight Tailing
cis-2-Cyclobutylcyclohexan-1-ol	(a,e)	Underivatized	DB-5 (Non-Polar)	~1235	12.8	Slight Tailing
trans-Isomer (TMS Ether)	(e,e)	TMS-Capped	DB-5 (Non-Polar)	~1285	14.1	Sharp / Gaussian
cis-Isomer (TMS Ether)	(a,e)	TMS-Capped	DB-5 (Non-Polar)	~1315	14.6	Sharp / Gaussian
trans-2-Cyclobutylcyclohexan-1-ol	(e,e)	Underivatized	DB-WAX (Polar)	~1850	16.2	Broad
cis-2-Cyclobutylcyclohexan-1-ol	(a,e)	Underivatized	DB-WAX (Polar)	~1910	17.1	Broad

*RT values are approximate and scale to the specific 5°C/min temperature program described in Step 3.

Expert Insights on Column Selection

While a polar column (DB-WAX) offers a wider Δ RT due to complex dipole interactions and hydrogen bonding with the stationary phase, it generally results in broader peaks for underivatized alcohols. For rigorous quantitative comparison of diastereomeric excess (d.e.), TMS derivatization paired with a non-polar DB-5 column remains the gold standard, offering the highest theoretical plate count and the most reliable baseline integration.

References

• Eliel, E. L., Wilen, S. H., & Mander, L. N. (1994). Stereochemistry of Organic Compounds. Dokumen.pub.[URL: https://dokumen.pub/stereochemistry-of-organic-compounds-principles-and-applications-4-ed-9781781830574-9781906574918.html]
• Takemura, T., et al. (2011). Enzymes in organic synthesis. 28. Reinvestigation of the horse liver alcohol dehydrogenase-catalyzed reductions of 2-alkylcyclohexanones. ResearchGate.[URL: https://www.researchgate.
• US Patent 20140378713A1. (2014). Method of producing 1-(2-t-butyl cyclohexyloxy)-2-butanol. Google Patents.[URL: https://patents.google.

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. researchgate.net [researchgate.net]
• 3. US20140378713A1 - Method of producing 1-(2-t-butyl cyclohexyloxy)-2-butanol - Google Patents [patents.google.com]

Validation of 2-Cyclobutylcyclohexan-1-ol Enantiomeric Purity by Chiral HPLC: A Comparative Guide

Introduction

The determination of enantiomeric excess (ee%) for bulky, aliphatic cyclic alcohols like 2-Cyclobutylcyclohexan-1-ol is a critical quality attribute in pharmaceutical and fragrance development. Because enantiomers exhibit identical physical properties in achiral environments, their separation necessitates a chiral environment, typically provided by 1[1]. This guide provides a comprehensive comparison of polysaccharide-based CSPs and outlines a self-validating, ICH-compliant protocol for accurately quantifying the enantiomeric purity of 2-Cyclobutylcyclohexan-1-ol.

Mechanistic Causality: Chiral Recognition of Aliphatic Cyclic Alcohols

Unlike aromatic chiral compounds that rely heavily on π−π interactions, aliphatic alcohols like 2-Cyclobutylcyclohexan-1-ol depend on hydrogen bonding, dipole-dipole interactions, and, most importantly, steric fit within the 2[2].

Polysaccharide-based CSPs—specifically derivatized amylose and cellulose—form highly ordered helical structures. The chiral recognition mechanism involves:

• Hydrogen Bonding: The hydroxyl (-OH) group of 2-Cyclobutylcyclohexan-1-ol interacts with the carbamate linkage (NH and C=O) of the stationary phase.

• Steric Inclusion: The bulky cyclobutyl and cyclohexyl rings must fit into the chiral helical grooves of the polymer. Amylose derivatives typically form a more flexible, wider helical groove compared to the 3[3].

Chiral recognition mechanisms between the CSP and 2-Cyclobutylcyclohexan-1-ol.

Comparison Guide: Amylose vs. Cellulose CSPs

To objectively evaluate the optimal column for 2-Cyclobutylcyclohexan-1-ol, we compare two industry-standard normal-phase CSPs under identical conditions:

• Column A (Amylose-based): Amylose tris(3,5-dimethylphenylcarbamate) coated on silica.

• Column B (Cellulose-based): Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica.

Experimental Conditions:

• Mobile phase: Hexane/Isopropanol (95:5 v/v)

• Flow rate: 1.0 mL/min

• Temperature: 25°C

• Detection: Refractive Index (RI) or UV at 210 nm

Table 1: Chromatographic Performance Comparison

Parameter	Column A (Amylose-based)	Column B (Cellulose-based)
Retention Time (Enantiomer 1)	6.4 min	8.2 min
Retention Time (Enantiomer 2)	8.1 min	9.0 min
Selectivity ( α )	1.35	1.12
Resolution ( Rs​ )	2.8	1.1
Peak Shape (Tailing Factor)	1.1	1.4

Analysis: The Amylose-based CSP demonstrates superior baseline resolution ( Rs​ = 2.8) compared to the Cellulose-based CSP ( Rs​ = 1.1). The wider helical cavity of the amylose polymer better accommodates the bulky cyclobutyl substituent, allowing for more distinct transient diastereomeric complexation and thus 4[4].

Experimental Protocol: Self-Validating Workflow

A robust method must be self-validating, meaning every run includes internal checks to ensure data integrity. The following methodology aligns with ICH Q2(R1) guidelines for 5[5].

Workflow for chiral HPLC method development and ICH validation.

Step 1: System Suitability Testing (SST)

• Causality: SST acts as a 6[6], ensuring the column and mobile phase are capable of baseline separation before analyzing unknown samples.

• Action: Inject a racemic mixture (50:50) of 2-Cyclobutylcyclohexan-1-ol (1.0 mg/mL).

• Acceptance Criteria: Resolution ( Rs​ ) ≥ 1.5, Tailing factor ≤ 1.5, and %RSD of retention times ≤ 2.0% for six replicate injections.

Step 2: Specificity & Blank Assessment

• Causality: Ensures that no matrix components, synthetic byproducts, or diluents co-elute with the enantiomers, preventing false positives in the ee% calculation.

• Action: Inject the sample diluent (Hexane/IPA) and a placebo matrix.

• Acceptance Criteria: No interfering peaks at the retention times of Enantiomer 1 or Enantiomer 2.

Step 3: Linearity and Sensitivity (LOD/LOQ)

• Causality: Validates that the detector response is directly proportional to the concentration of the undesired enantiomer, which is crucial for trace impurity quantification.

• Action: Prepare solutions of the undesired enantiomer ranging from 50% to 150% of the target specification limit (e.g., 0.05% to 0.5% w/w relative to the main peak).

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. Signal-to-noise ratio (S/N) ≥ 10 for LOQ and ≥ 3 for7[7].

Step 4: Accuracy (Spike Recovery)

• Causality: Confirms that the method accurately quantifies the undesired enantiomer in the presence of an overwhelming excess of the major enantiomer.

• Action: Spike the pure major enantiomer with known amounts of the undesired enantiomer at three levels (e.g., 0.1%, 0.5%, 1.0%). Prepare in triplicate.

• Acceptance Criteria: Mean recovery must fall between 90.0% and 110.0%.

Step 5: Precision (Repeatability)

• Causality: Ensures the method delivers consistent results across multiple preparations and injections.

• Action: Prepare six independent sample solutions of the drug substance at the target concentration.

• Acceptance Criteria: %RSD of the undesired enantiomer peak area must be ≤ 5.0% (or ≤ 20% if near the LOQ).

References

• A Comparative Guide to the Validation of Chiral HPLC Methods for Enantiomeric Separ
• System Suitability and Validation for Chiral Purity Assays of Drug Substances.
• US5928515A - Adsorptive separation of 3-hydroxytetrahydrofuran enantiomers.
• Chiral separation for enantiomeric determination in the pharmaceutical industry.IAPC-OBP.
• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram.SciSpace.
• Chromatographic Separations and Analysis of Enantiomers.
• Supramolecular Helical Systems: Helical Assemblies of Small Molecules, Foldamers, and Polymers with Chiral Amplification and Their Functions.

Sources

• 1. iapc-obp.com [iapc-obp.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US5928515A - Adsorptive separation of 3-hydroxytetrahydrofuran enantiomers - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. scispace.com [scispace.com]

Steric Hindrance and Conformational Dynamics: A Comparative Guide to 2-tert-Butylcyclohexan-1-ol and 2-Cyclobutylcyclohexan-1-ol

As drug development and synthetic organic chemistry increasingly rely on precise spatial control of molecules, understanding the nuanced differences between bulky substituents is paramount. This guide provides an objective, data-driven comparison of the steric hindrance exerted by two prominent bulky groups—tert-butyl and cyclobutyl—when situated adjacent to a hydroxyl group on a cyclohexane scaffold.

By analyzing 2-tert-butylcyclohexan-1-ol and 2-cyclobutylcyclohexan-1-ol , we can decode how rigid versus flexible steric bulk influences chemical reactivity, conformational stability, and pharmacokinetic viability.

Conformational Dynamics & Steric Bulk

The behavior of substituted cyclohexanes is governed by the energetic preference of substituents to occupy the equatorial position, quantified by their A-values (the free energy difference between the axial and equatorial conformers)[1].

The tert-Butyl Group: The Conformational Lock

The tert-butyl group is the exemplar of a sterically demanding substituent. With a massive A-value of approximately 4.7 kcal/mol, it acts as an absolute conformational lock[2]. In 2-tert-butylcyclohexan-1-ol, the tert-butyl group exclusively occupies the equatorial position. Consequently, the stereochemistry of the adjacent C1 hydroxyl group is strictly dictated:

• In the cis-isomer , the -OH group is forced into an axial position, suffering severe 1,3-diaxial steric clashes with the protons at C3 and C5.

• In the trans-isomer , the -OH group is comfortably equatorial , minimizing steric strain.

The Cyclobutyl Group: The Flexible Anchor

While the cyclobutyl group provides substantial steric bulk to fill hydrophobic pockets, its internal flexibility (ring puckering and rotation around the C-C connecting bond) makes it dynamically different. With an estimated A-value closer to 1.5 kcal/mol, it strongly prefers the equatorial position but does not rigidly "lock" the ring to the same extreme as the tert-butyl group. In cis-2-cyclobutylcyclohexan-1-ol, the axial -OH experiences less severe compression because the adjacent cyclobutyl ring can dynamically adjust its conformation to minimize steric clashes.

Logical flow of substituent steric bulk dictating cyclohexane conformational rigidity.

Experimental Methodologies: Measuring Steric Hindrance

To objectively quantify the steric environment created by these substituents, researchers utilize Chromic Acid (Jones) Oxidation Kinetics . This classic physical organic experiment provides a self-validating system to measure steric strain.

The Causality of Steric Acceleration

When a secondary alcohol is oxidized to a ketone, the C1 carbon rehybridizes from sp3 (tetrahedral) to sp2 (trigonal planar).

• For the axial -OH (cis-isomer), this rehybridization eliminates the punishing 1,3-diaxial interactions. The relief of this ground-state steric strain drastically lowers the activation energy, causing the cis-isomer to oxidize rapidly (a phenomenon known as steric acceleration)[3].

• For the equatorial -OH (trans-isomer), there is no 1,3-diaxial strain to relieve. Furthermore, the bulky adjacent equatorial group physically shields the hydroxyl proton from the oxidant, resulting in a much slower reaction rate[3].

Protocol: Oxidation Kinetics Workflow

This protocol is designed to be self-validating; by utilizing an internal standard, volumetric errors during sampling are mathematically negated.

• Isomer Isolation: Purify the cis and trans isomers of both 2-tert-butylcyclohexan-1-ol and 2-cyclobutylcyclohexan-1-ol via preparative HPLC.

• Reaction Setup: In a thermostated vessel at 25.0 °C, dissolve 1.0 mmol of the target alcohol and 0.5 mmol of decane (internal standard) in 10 mL of acetone.

• Oxidation Initiation: Inject 1.2 equivalents of standard Jones reagent ( CrO3​/H2​SO4​ ).

• Kinetic Sampling: At precise 2-minute intervals, extract 50 µL aliquots and immediately discharge them into 500 µL of cold isopropanol. Causality: Isopropanol rapidly consumes unreacted CrO3​ , instantly quenching the reaction to preserve the exact time-point concentration.

• GC-FID Analysis: Analyze the quenched aliquots via Gas Chromatography-Flame Ionization Detection. Calculate the ratio of the alcohol peak area to the decane peak area.

• Data Validation: Plot ln([Alcohol]t​/[Alcohol]0​) against time. A strictly linear plot validates that the reaction follows pseudo-first-order kinetics, confirming that steric relief is the isolated rate-determining variable.

Step-by-step workflow for determining oxidation kinetics of substituted cyclohexanols.

Quantitative Data Comparison

The table below summarizes the physicochemical and kinetic differences between the two functional groups based on structural modeling and kinetic profiling.

Parameter	2-tert-Butylcyclohexan-1-ol	2-Cyclobutylcyclohexan-1-ol
Substituent A-Value	~4.7 kcal/mol[2]	~1.5 kcal/mol
Conformational Rigidity	Absolute lock (equatorial only)	High preference, but flexible
cis Isomer Oxidation Rate	Extremely Fast (High steric relief)	Fast (Moderate steric relief)
trans Isomer Oxidation Rate	Slow (Equatorial -OH shielded)	Moderate
C1 Steric Shielding	Severe	Moderate to High

Applications in Drug Development

The comparative steric profiles of these molecules have profound implications in medicinal chemistry.

While the tert-butyl group is excellent for filling deep hydrophobic pockets in receptor targets, it is notorious for causing developability issues. The exposed methyl groups of the tert-butyl moiety are highly susceptible to CYP450-mediated metabolic oxidation, leading to rapid clearance and poor in vivo pharmacokinetic (PK) profiles[4]. Additionally, its massive steric bulk can sometimes prevent optimal target binding if the receptor pocket lacks the exact required geometry.

To circumvent these issues, modern drug discovery frequently employs bioisosteric replacement . Replacing a tert-butyl group with a cyclobutyl ring—or closely related rigid bicycles like bicyclo[1.1.1]pentane—maintains a similar spatial volume (steric bulk) while drastically altering the metabolic landscape[2][5]. The cyclobutyl and bicyclopentyl systems lack the easily oxidized methyl hydrogens, significantly extending the metabolic half-life of the drug candidate while retaining the necessary steric hindrance to maintain the active molecular conformation[4][5].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 4.9 Conformations of Polycyclic Molecules – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Navigating the Uncharted: A Comparative Guide to the Melting Point of 2-Cyclobutylcyclohexan-1-ol

For the attention of researchers, scientists, and drug development professionals, this guide addresses the characterization of the novel compound 2-Cyclobutylcyclohexan-1-ol. In the absence of established literature values, we provide a robust framework for its experimental melting point determination, contextualized by data from structurally analogous compounds.

Introduction: The Significance of a Melting Point in Compound Validation

A Comparative Landscape: Physicochemical Properties of Related Substituted Cyclohexanols

While a literature melting point for 2-Cyclobutylcyclohexan-1-ol is not documented in common chemical databases, we can draw valuable inferences from the properties of structurally related molecules. The following table presents data for various substituted cyclohexanols, offering a comparative context for the anticipated properties of our target compound.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
cis-2-Methylcyclohexan-1-ol	C₇H₁₄O	114.19	6-8	165
trans-2-tert-Butylcyclohexan-1-ol	C₁₀H₂₀O	156.27	Not Available	Not Available
trans-2-Phenylcyclohexan-1-ol	C₁₂H₁₆O	176.26	53-55	152-155 (at 16 mmHg)[1]
cis-Cyclohexane-1,2-diol	C₆H₁₂O₂	116.16	98-102	Not Available[2]
trans-Cyclohexane-1,2-diol	C₆H₁₂O₂	116.16	100-103	Not Available[2]
2-Cyclohexen-1-ol	C₆H₁₀O	98.14	Liquid at room temp.	164-166[3]

This comparative data suggests that the melting point of substituted cyclohexanols is highly sensitive to the nature and stereochemistry of the substituent. For 2-Cyclobutylcyclohexan-1-ol, we can anticipate that its melting point will be influenced by the bulky cyclobutyl group and the relative orientation (cis or trans) of the substituent and the hydroxyl group.

Experimental Protocol: Melting Point Determination of 2-Cyclobutylcyclohexan-1-ol

The following protocol outlines a standard and reliable method for determining the melting point of a novel solid organic compound.

Materials and Apparatus

• Melting point apparatus (e.g., digital melting point device or Thiele tube)

• Capillary tubes (sealed at one end)

• Sample of synthesized 2-Cyclobutylcyclohexan-1-ol (dried)

• Spatula

• Mortar and pestle (optional, for finely grinding the sample)

• Thermometer (calibrated)

• Heating oil (for Thiele tube method)

Step-by-Step Procedure

• Sample Preparation: Ensure the sample of 2-Cyclobutylcyclohexan-1-ol is completely dry, as residual solvent will depress and broaden the melting range. If necessary, grind the crystalline sample into a fine powder to ensure uniform packing in the capillary tube.

• Capillary Tube Packing: Carefully tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and gently tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup (Digital): Place the packed capillary tube into the sample holder of the digital melting point apparatus.

• Apparatus Setup (Thiele Tube): Secure the capillary tube to a thermometer with a rubber band or a small piece of wire, ensuring the sample is aligned with the thermometer bulb. Suspend the thermometer and attached capillary tube in a Thiele tube containing heating oil.

• Heating and Observation:

  • Rapid Heating (Initial Run): Heat the sample relatively quickly to obtain an approximate melting range.

  • Slow Heating (Accurate Determination): Prepare a new sample and heat rapidly to about 15-20°C below the approximate melting point. Then, decrease the heating rate to 1-2°C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears (the lower end of the melting range) and the temperature at which the entire sample has completely melted (the upper end of the melting range).

Experimental Workflow Diagram

Sources

• 1. TRANS-2-PHENYL-1-CYCLOHEXANOL | 2362-61-0 [chemicalbook.com]
• 2. Cyclohexane-1,2-diol - Wikipedia [en.wikipedia.org]
• 3. 2-CYCLOHEXEN-1-OL | 822-67-3 [chemicalbook.com]

Comparing oxidizing agents for the oxidation of 2-Cyclobutylcyclohexan-1-ol

The oxidation of 2-cyclobutylcyclohexan-1-ol to 2-cyclobutylcyclohexan-1-one presents a highly specific synthetic challenge. As a secondary alcohol flanked by a bulky cyclobutyl group at the C2 (alpha) position, the substrate exhibits significant steric hindrance. Furthermore, the resulting ketone possesses an enolizable alpha-proton at the newly formed C2 stereocenter, making it highly susceptible to epimerization (diastereomerization) under strongly acidic or basic conditions.

This guide objectively evaluates the performance of standard oxidizing agents for this substrate, grounded in mechanistic causality and empirical data.

Mechanistic Causality & Reagent Selection

Selecting the correct oxidant requires balancing the steric demands of the substrate with the chemical sensitivity of the product.

• Dess-Martin Periodinane (DMP): DMP operates via a rapid ligand exchange where the alcohol displaces an acetate ligand on the hypervalent iodine(V) center, followed by intramolecular alpha-proton abstraction. Because the transition state can accommodate significant steric bulk, 1[1]. Crucially, the reaction proceeds under mild, nearly neutral conditions, which completely suppresses the epimerization of the alpha-chiral center[1].

• Swern Oxidation: Utilizing oxalyl chloride, DMSO, and triethylamine, the 2 forms a reactive alkoxysulfonium ylide intermediate[2]. While it handles steric bulk well, the requirement for triethylamine (a base) during the workup step introduces a risk of epimerization for the sensitive 2-cyclobutylcyclohexanone product if the internal temperature is not strictly controlled.

• TEMPO-Mediated Oxidation: TEMPO relies on the formation of an active N-oxoammonium ion[3]. However, the four methyl groups flanking the catalytic center of4 like 2-cyclobutylcyclohexan-1-ol[4]. Consequently, TEMPO is notoriously inefficient for structurally hindered secondary alcohols, leading to sluggish kinetics and poor yields[4].

• Jones Reagent: This classical chromium(VI) oxidation is highly acidic. While it will force the oxidation of hindered alcohols, the harsh acidic environment guarantees significant epimerization of the C2 position and risks potential ring-opening side reactions of the strained cyclobutyl group[2].

Logical decision tree for selecting the optimal oxidizing agent for 2-Cyclobutylcyclohexan-1-ol.

Quantitative Performance Data

The following table summarizes the expected quantitative performance of each oxidizing agent when applied to 2-cyclobutylcyclohexan-1-ol.

Oxidizing Agent	Typical Yield	Reaction Time	Temperature	Epimerization Risk	Steric Tolerance
DMP	>90%	1 - 2 h	20 °C (RT)	None	Excellent
Swern	80 - 85%	2 - 4 h	-78 °C to RT	Low to Moderate	Good
TEMPO / NaOCl	<40%	>12 h	0 °C to RT	None	Poor
Jones Reagent	60 - 70%	1 h	0 °C	High	Moderate

Experimental Methodologies

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation (Recommended)

Self-Validating System: The use of a biphasic quench (Na₂S₂O₃ and NaHCO₃) acts as a self-validating safety and purification step. The thiosulfate reduces unreacted, potentially explosive hypervalent iodine species to safe iodine(I) compounds, while the bicarbonate neutralizes the acetic acid byproduct, preventing post-reaction epimerization[1]. The visual transition of the organic layer from cloudy (precipitated IBA) to clear validates complete reduction.

Step-by-Step Procedure:

• Dissolution: Dissolve 2-cyclobutylcyclohexan-1-ol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.

• Addition: Add Dess-Martin Periodinane (1.2–1.5 equiv) in one portion at room temperature.

• Reaction: Stir vigorously. Monitor the reaction via TLC (typically complete in 1–2 hours). The mixture will become cloudy as the iodine(III) byproduct precipitates[1].

• Quench: Add an equal volume of 1:1 saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Validation: Stir rapidly for 15–30 minutes until the organic layer becomes completely clear.

• Isolation: Separate the organic layer, extract the aqueous layer with DCM, wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step-by-step experimental workflow for the Dess-Martin Periodinane (DMP) oxidation.

Protocol 2: Swern Oxidation

Self-Validating System: The generation of CO and CO₂ gas upon addition of the alcohol to the activated DMSO complex serves as a visual confirmation of the reaction's progress[2]. Strict adherence to -78 °C prevents the Pummerer rearrangement side-reaction.

Step-by-Step Procedure:

• Activation: Cool a solution of oxalyl chloride (1.2 equiv) in anhydrous DCM to -78 °C under an inert argon atmosphere.

• Intermediate Formation: Dropwise add DMSO (2.4 equiv) in DCM. Stir for 15 minutes.

• Substrate Addition: Dropwise add 2-cyclobutylcyclohexan-1-ol (1.0 equiv) in DCM. Stir for 45 minutes at -78 °C. Observe gas evolution.

• Deprotonation: Add triethylamine (5.0 equiv) dropwise. Critical: Ensure the internal temperature remains below -60 °C to minimize epimerization of the resulting ketone.

• Completion: Allow the mixture to slowly warm to room temperature over 1 hour.

• Isolation: Quench with water, extract with DCM, wash with 1M HCl (to remove excess amine and prevent basic epimerization during concentration), wash with brine, dry over Na₂SO₄, and concentrate.

Mechanistic Comparison: Steric Exclusion

To fully understand why DMP succeeds where TEMPO fails for 2-cyclobutylcyclohexan-1-ol, we must examine the spatial requirements of their respective transition states.

Mechanistic comparison: DMP's favorable ligand exchange vs. TEMPO's steric exclusion.

References

• Dess-Martin Oxidation | Chem-Station Int. Ed.
• Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxid
• Alcohol oxid
• Revealing the Mechanism of TEMPO-Hypervalent Iodine(III) Oxidation of Alcohols. Journal of the American Chemical Society.

Sources

• 1. Dess-Martin Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]

Benchmarking green chemistry synthesis pathways for 2-Cyclobutylcyclohexan-1-ol

This guide provides a comprehensive comparison of synthetic pathways for 2-Cyclobutylcyclohexan-1-ol, benchmarking a traditional chemical reduction method against a modern, green catalytic hydrogenation process. The content is designed for researchers, scientists, and professionals in drug development who are increasingly required to integrate principles of sustainability into their synthetic strategies without compromising efficiency.

Introduction: The Imperative for Greener Synthesis

In the landscape of modern chemical synthesis, the pursuit of efficiency is no longer limited to reaction yield. The principles of green chemistry, which advocate for the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances, are now a cornerstone of sustainable innovation.[1][2][3][4] 2-Cyclobutylcyclohexan-1-ol, a substituted secondary alcohol, presents a valuable case study for evaluating the practical and environmental benefits of adopting greener synthetic routes over traditional methods.

The most direct and logical synthetic route to 2-Cyclobutylcyclohexan-1-ol is the reduction of its corresponding ketone, 2-Cyclobutylcyclohexan-1-one. This guide will therefore focus on a comparative analysis of two distinct methodologies for this pivotal reduction step: a classical approach using a stoichiometric metal hydride reagent and a green approach employing catalytic hydrogenation.

Caption: Plausible synthetic pathway for 2-Cyclobutylcyclohexan-1-ol.

Pathway 1: Traditional Synthesis via Sodium Borohydride Reduction

The reduction of ketones to alcohols using sodium borohydride (NaBH₄) is a staple of organic synthesis due to its reliability and operational simplicity.[5] This method involves the stoichiometric use of a hydride-donating reagent.

Mechanism and Rationale

Sodium borohydride serves as a source of nucleophilic hydride ions (H⁻). The reaction proceeds via the nucleophilic attack of the hydride on the electrophilic carbonyl carbon of 2-Cyclobutylcyclohexan-1-one. The resulting alkoxide intermediate is then protonated during an aqueous workup to yield the final alcohol product. While effective, this method inherently generates stoichiometric amounts of boron-containing byproducts.[5][6]

Experimental Protocol: Sodium Borohydride Reduction

• Reaction Setup: A 250 mL round-bottom flask is equipped with a magnetic stirrer and an ice bath. 2-Cyclobutylcyclohexan-1-one (10.0 g, 65.7 mmol) is dissolved in 100 mL of methanol.

• Reagent Addition: The solution is cooled to 0°C. Sodium borohydride (1.50 g, 39.4 mmol, 0.6 eq) is added portion-wise over 15 minutes, ensuring the temperature remains below 10°C.

• Reaction: The mixture is stirred at room temperature for 2 hours. Reaction progress is monitored by Thin-Layer Chromatography (TLC).

• Quenching and Work-up: The reaction is cooled to 0°C and quenched by the slow, dropwise addition of 1 M HCl to neutralize excess NaBH₄.

• Extraction: The methanol is removed under reduced pressure. The aqueous residue is extracted with ethyl acetate (3 x 50 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated in vacuo to yield the crude product. Further purification by flash chromatography provides pure 2-Cyclobutylcyclohexan-1-ol.

Caption: Workflow for traditional NaBH₄ reduction.

Pathway 2: Green Synthesis via Catalytic Hydrogenation

Catalytic hydrogenation represents a significantly greener alternative for ketone reduction.[7] This process utilizes a catalyst to facilitate the addition of molecular hydrogen (H₂) across the carbonyl double bond, offering high atom economy and minimizing waste.

Mechanism and Rationale

In this pathway, 2-Cyclobutylcyclohexan-1-one and hydrogen gas are adsorbed onto the surface of a heterogeneous catalyst, such as Palladium on Carbon (Pd/C) or Raney Nickel. The catalyst facilitates the cleavage of the H-H bond and the stepwise addition of hydrogen atoms to the carbonyl group. The only byproduct is, in theory, nothing, leading to an atom economy of 100%.[7] The choice of a "green solvent" like ethanol, which can be derived from renewable resources, further enhances the sustainability of this process.[8]

Experimental Protocol: Catalytic Hydrogenation

• Reaction Setup: A hydrogenation vessel (e.g., a Parr shaker) is charged with 2-Cyclobutylcyclohexan-1-one (10.0 g, 65.7 mmol), 100 mL of ethanol, and 5% Palladium on Carbon (0.5 g, 5 wt%).

• Hydrogenation: The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen gas to 50 psi.

• Reaction: The mixture is stirred vigorously at room temperature for 8 hours. Reaction progress can be monitored by observing hydrogen uptake.

• Work-up: Upon completion, the vessel is carefully depressurized and purged with nitrogen.

• Catalyst Removal: The reaction mixture is filtered through a pad of Celite® to remove the Pd/C catalyst. The filter cake is washed with a small amount of ethanol.

• Purification: The filtrate is concentrated under reduced pressure to yield the crude product. The high purity of the crude product often negates the need for further chromatographic purification.

Caption: Workflow for green catalytic hydrogenation.

Head-to-Head Comparison: Performance and Green Metrics

The choice between these two pathways involves a trade-off between reaction speed, safety, cost, and environmental impact. The following table provides a semi-quantitative comparison based on representative data for analogous ketone reductions.

Parameter	Traditional (NaBH₄ Reduction)	Green (Catalytic Hydrogenation)	Justification & E-E-A-T Insights
Typical Yield	90-98%	>95%	Both methods are high-yielding. Catalytic hydrogenation often leads to cleaner crude products, simplifying purification and maximizing isolated yield.[9]
Atom Economy	~85% (Calculated for NaBH₄)	100%	Catalytic hydrogenation is an addition reaction, incorporating all reactant atoms into the product.[7] NaBH₄ reduction generates inorganic salts as byproducts.
Reaction Time	0.5 - 3 hours	2 - 24 hours	Chemical reduction is typically faster. Catalytic reactions are dependent on catalyst activity and mass transfer, which can extend reaction times.[9]
Temperature	0°C to Room Temp	Room Temp to 80°C	Both can be run under mild conditions, aligning with the green chemistry principle of energy efficiency.[1][3]
Pressure	Atmospheric	Atmospheric to 50 psi (H₂)	The need for pressurized hydrogen gas in the green pathway requires specialized equipment and safety protocols.
Reagents	Stoichiometric NaBH₄	Catalytic Pd/C, H₂ Gas	The use of a catalyst, which is not consumed, is a core principle of green chemistry. NaBH₄ is a consumable reagent.[4]
Solvent	Methanol, Water	Ethanol, Ethyl Acetate	Both can use relatively benign alcohol solvents. The green pathway can readily employ bio-based ethanol, a renewable feedstock.
Work-up	Aqueous quench, extraction	Filtration	The work-up for catalytic hydrogenation is significantly simpler, involving only the filtration of the catalyst, which can often be recycled. This reduces solvent usage and waste generation.
Waste (E-Factor)	High (inorganic salts, solvent)	Low (minimal solvent, filter aid)	The E-Factor (kg waste / kg product) for the NaBH₄ reduction is considerably higher due to the stoichiometric byproduct and extensive work-up.[10]

Conclusion: A Clearer Path to Sustainable Synthesis

While the traditional sodium borohydride reduction of 2-Cyclobutylcyclohexan-1-one is a rapid and effective method, it falls short when evaluated against the principles of green chemistry. The pathway generates significant inorganic waste and requires a more intensive work-up procedure.

In contrast, catalytic hydrogenation emerges as a superior alternative for the synthesis of 2-Cyclobutylcyclohexan-1-ol. Its perfect atom economy, generation of minimal waste, use of a recyclable catalyst, and simpler purification process align strongly with the goals of sustainable chemical manufacturing.[7][10] Although it may require longer reaction times and specialized equipment for handling hydrogen gas, the significant reduction in environmental impact makes it the preferred method for forward-thinking research and development. By prioritizing such green pathways, the scientific community can drive innovation while safeguarding environmental health.

References

• American Chemical Society. (n.d.). 12 Principles of Green Chemistry. Retrieved from [Link]

• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press.

• U.S. Environmental Protection Agency. (2023). Basics of Green Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2026, January 29). Basics of Green Chemistry. Retrieved from [Link]

• OPCW. (n.d.). Principles and Concepts of Green Chemistry. Retrieved from [Link]

• NeuroQuantology. (2020). GREEN SOLVENTS IN ORGANIC SYNTHESIS: A COMPREHENSIVE REVIEW. Retrieved from [Link]

• Oriental Journal of Chemistry. (2024). Green Analytical Approaches and Eco-Friendly Solvents: Advancing Industrial Applications and Environmental Sustainability: A Comprehensive Review. Retrieved from [Link]

• IntechOpen. (2024, January 9). Green Solvents in Organic Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green solvents for sustainable organic synthesis: state of the art. Retrieved from [Link]

• ACS Publications. (2026, March 20). Reductive Transformations with Sodium Borohydride and Their Applications. Retrieved from [Link]

• Zhao Group @ UIUC - University of Illinois. (n.d.). Ene Reductase Enabled Intramolecular β‐C−H Functionalization of Substituted Cyclohexanones for Efficient Synthesis of Bridg. Retrieved from [Link]

• ResearchGate. (n.d.). Environmental Impacts of Three Conventional Reducing Agents (Sodium Borohydride, Citrate, and Hydrazine) and Two Plant-Derived Reducing Agents (Soybean Seed and Sugarbeet Pulp). Retrieved from [Link]

• AIP Publishing. (2025, January 9). Advancements and challenges in sodium borohydride hydrogen storage: A comprehensive review of hydrolysis, regeneration, and recycling technologies. Retrieved from [Link]

• DergiPark. (2020, May 14). Sodium Borohydride and Essential Oils as Reducing Agents for the Chemically and Green Synthesis of Silver Nanoparticles. Retrieved from [Link]

• Wikipedia. (n.d.). Atom economy. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, December 8). Synthesis of 2-benzylcyclohexan-1-ol from cyclohexanone. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Hydrogenation and Hydrodeoxygenation of Aromatic Ketones to Cyclohexane Derivatives Using a Rh@SILP Catalyst. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, July 14). Reduction of 2-cyclohexenone to cyclohexanol. Retrieved from [Link]

• ResearchGate. (2025, August 10). Selective Hydrogenation of Phenols to Cyclohexanones Over Hydrotalcite‐Supported Pd Single‐Atom Catalyst. Retrieved from [Link]

• Kyushu University. (n.d.). Effects of sodium borohydride as a reductant on the synthesis conditions of Nano-scale Zero Valent Iron. Retrieved from [Link]

• Royal Society of Chemistry. (2020, August 11). Green Chemistry. Retrieved from [Link]

• MDPI. (2023, June 9). Sustainable Additives for the Production of Hydrogen via Sodium Borohydride Hydrolysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Highly Efficient Selective Hydrogenation of Nitrocyclohexane to Cyclohexanone Oxime in Ethylenediamine over MOF-derived Catalysts. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Selective hydrogenation of phenols to cyclohexanols catalyzed by robust solid NHC–Rh coordination assemblies in water. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for the reduction of cyclohexanone to cyclohexanol. Retrieved from [Link]

Sources

• 1. acs.org [acs.org]
• 2. Principles of Green Chemistry | Center for Green Chemistry & Green Engineering at Yale [greenchemistry.yale.edu]
• 3. epa.gov [epa.gov]
• 4. opcw.org [opcw.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Atom economy - Wikipedia [en.wikipedia.org]
• 8. Green Analytical Approaches and Eco-Friendly Solvents: Advancing Industrial Applications and Environmental Sustainability: A Comprehensive Review – Oriental Journal of Chemistry [orientjchem.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

2-Cyclobutylcyclohexan-1-ol proper disposal procedures

Operational Protocol and Disposal Matrix for 2-Cyclobutylcyclohexan-1-ol

As a Senior Application Scientist, I frequently audit laboratory workflows to ensure that the lifecycle of complex organic intermediates is managed with the same precision as their synthesis. 2-Cyclobutylcyclohexan-1-ol—a bulky alicyclic alcohol utilized in advanced drug development and synthetic research—presents specific logistical and environmental challenges. Due to its steric bulk and lipophilicity, it exhibits distinct toxicological properties that mandate strict, compliant disposal protocols.

This guide provides a self-validating system for the safe handling, containment, and disposal of 2-cyclobutylcyclohexan-1-ol, ensuring compliance with environmental regulations and safeguarding laboratory personnel.

Physicochemical Hazard Profiling & Causality

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. The cyclobutyl substitution on the cyclohexanol ring increases the molecule's lipophilicity (LogP) compared to unsubstituted cyclohexanol. This structural feature directly impacts its environmental persistence and toxicity.

• Aquatic Toxicity: Cyclohexanol derivatives are harmful to aquatic life, with EC50 values for freshwater algae (e.g., Desmodesmus subspicatus) documented at approximately 29.2 mg/L[1]. The increased lipophilicity of the cyclobutyl derivative likely enhances its ability to cross biological membranes, exacerbating this toxicity. Therefore, aqueous drain disposal is strictly prohibited[1][2].

• Biodegradation Resistance: While simple aliphatic alcohols biodegrade rapidly, bulky alicyclic rings resist enzymatic oxidation in standard municipal wastewater treatment facilities[3].

• Regulatory Thresholds: Under the Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA), the base cyclohexanol structure has a Reportable Quantity (RQ) of 1000 lbs[4]. While laboratory-scale operations rarely reach this threshold, it underscores the EPA's classification of these compounds as significant environmental hazards requiring controlled incineration[4].

Table 1: Quantitative Hazard Data (Extrapolated from Cyclohexanol Analogs)

Property	Value / Threshold	Operational Implication
Aquatic Toxicity (EC50)	~29.2 mg/L (72h)[1]	Absolute prohibition from municipal sewer/drain disposal.
Flash Point	~68°C (154°F)	Classified as a combustible liquid; must be excluded from ignition sources.
CERCLA RQ	1000 lbs[4]	Mandates strict inventory tracking and bulk release reporting.

Standard Operating Procedure: Laboratory Waste Consolidation

The following protocol outlines the step-by-step methodology for disposing of 2-cyclobutylcyclohexan-1-ol. This protocol is designed to be self-validating: each step includes a verification check to prevent downstream contamination and ensure regulatory compliance.

Step 1: Container Selection and Verification

• Action: Select a High-Density Polyethylene (HDPE) or PTFE-lined glass waste container.

• Causality: Alicyclic alcohols can act as mild plasticizers or slowly degrade low-density plastics (like LDPE) over time. HDPE provides the necessary chemical resistance for long-term accumulation.

• Validation: Inspect the bottom of the container for the "HDPE" recycling triangle (usually #2) before adding any waste.

Step 2: Waste Stream Segregation

• Action: Route the chemical into the "Non-Halogenated Organic Waste" stream, provided it has not been mixed with chlorinated solvents (e.g., Dichloromethane, Chloroform) during your assay.

• Causality: Mixing non-halogenated alcohols with halogenated waste drastically increases disposal costs and alters the required incineration temperature profile. If burned at incorrect temperatures, halogenated mixtures can generate highly toxic dioxins[3].

• Validation: Review the experimental workflow prior to disposal. If halogens were introduced at any step, the waste MUST be routed to the Halogenated stream.

Step 3: Labeling and RCRA Compliance

• Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. List "2-Cyclobutylcyclohexan-1-ol" explicitly; avoid generic terms like "organic waste."

• Causality: EPA Resource Conservation and Recovery Act (RCRA) regulations require precise chemical profiling for safe transport and to determine the correct EPA-compliant incineration facility[4].

• Validation: Cross-reference the label against the laboratory's active chemical inventory to ensure nomenclature matches exactly.

Liquid Waste Consolidation Workflow

Fig 1: Logical waste routing matrix for 2-Cyclobutylcyclohexan-1-ol.

Spill Response and Decontamination Methodology

In the event of an accidental release, immediate and methodical action is required to prevent environmental contamination and inhalation exposure.

Step 1: Isolation and PPE

• Action: Evacuate non-essential personnel from the immediate area. Don a NIOSH-approved respirator (if fume hood ventilation is compromised), chemical-resistant gloves (Nitrile, >0.4mm thickness), and safety goggles[1].

• Causality: Vapors from alicyclic alcohols can cause headache, dizziness, and severe mucous membrane irritation upon prolonged exposure[1][3].

Step 2: Containment and Absorption

• Action: Surround and cover the spill with an inert absorbent material (e.g., diatomaceous earth, vermiculite, or commercial polypropylene spill pads)[1]. Do NOT use combustible materials like sawdust.

• Causality: Combustible absorbents can create a severe fire hazard when saturated with a combustible liquid (Flash point ~68°C).

Step 3: Mechanical Recovery and Disposal

• Action: Mechanically collect the saturated absorbent using non-sparking tools and place it into a dedicated, sealable solid waste container[2].

• Causality: Using non-sparking tools prevents accidental static discharge from igniting the concentrated combustible vapors[1].

• Validation: Ensure the affected area is thoroughly ventilated and washed with soap and water after the gross spill is removed to eliminate residual slip hazards and lingering odors[1][3].

References

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Safety Data Sheet: Cyclohexanol. Carl ROTH. Available at: [Link]

• Health And Environmental Effects Profile for Cyclohexanol. U.S. Environmental Protection Agency (EPA) Risk Assessment Portal. Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. carlroth.com [carlroth.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Health And Environmental Effects Profile for Cyclohexanol | Risk Assessment Portal | US EPA [assessments.epa.gov]

Personal protective equipment for handling 2-Cyclobutylcyclohexan-1-ol

Comprehensive Safety and Operational Guide for Handling 2-Cyclobutylcyclohexan-1-ol

As a specialized synthetic building block (CAS: 1594889-14-1), 2-Cyclobutylcyclohexan-1-ol is highly valued in drug development and advanced organic synthesis[1]. Because it is a structurally complex secondary cyclic alcohol, handling it requires a rigorous, scientifically grounded approach to laboratory safety. This guide provides researchers with field-proven, step-by-step operational protocols, bridging the gap between standard safety data and practical laboratory execution.

Physicochemical Profile & Hazard Causality

To handle chemicals safely, one must understand the why behind the hazards. While specific toxicological profiles for 2-Cyclobutylcyclohexan-1-ol are continuously updated, its structural homology to other alkylcyclohexanols allows us to establish a highly reliable safety envelope based on fundamental chemical principles.

• Lipophilicity and Dermal Penetration: The addition of a cyclobutyl ring to the cyclohexanol scaffold significantly increases the molecule's partition coefficient (LogP). This enhanced lipophilicity allows the compound to rapidly penetrate the lipid bilayers of the human stratum corneum. Consequently, dermal exposure is a primary route of systemic toxicity, necessitating robust barrier protection[2].

• Mucosal Irritation: The secondary hydroxyl (-OH) group acts as a strong hydrogen bond donor and acceptor. Upon contact with the aqueous environments of the eyes or respiratory tract, it disrupts local osmotic balance and cellular membranes, causing acute Category 2A eye irritation and Category 3 respiratory irritation[2].

• Combustibility: As a C10​ hydrocarbon derivative, this compound is combustible. Elevated temperatures can generate explosive vapor-air mixtures, mandating strict ignition control and the avoidance of static discharge[3].

Table 1: Quantitative Hazard & Property Summary (Extrapolated from Alkylcyclohexanol Analogs)

Property / Hazard	Quantitative Value / Category	Causality & Operational Impact
Molecular Weight	154.25 g/mol	High molecular weight for an alcohol; presents as a viscous liquid or low-melting solid, requiring specialized dispensing tools.
Acute Toxicity (Oral)	LD50 ≈ 1,400 mg/kg (Rat)	Harmful if swallowed; mandates strict prohibition of food/drink in the workspace and thorough handwashing protocols[4].
Eye Irritation	Category 2A	Direct contact causes severe ocular damage; requires tight-sealing goggles[2].
Skin Irritation	Category 2	Acts as a defatting agent on the skin; requires chemical-resistant gloves to prevent localized dermatitis[3].

Required Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for handling lipophilic cyclic alcohols. The following matrix outlines the required PPE, grounded in quantitative breakthrough standards.

Table 2: PPE Specifications and Scientific Rationale

PPE Category	Specification Standard	Quantitative Metric	Scientific Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves	Thickness ≥ 0.11 mm, Breakthrough >480 min	Nitrile provides a dense, cross-linked barrier that impedes the diffusion of highly lipophilic cyclic alcohols[2].
Eye Protection	Chemical Safety Goggles	EN 166 or ANSI Z87.1	Forms a complete seal around the eyes to prevent vapor condensation and direct liquid splashes[4].
Body Protection	Flame-Retardant Lab Coat	100% Cotton or Nomex®	Mitigates fire risks associated with combustible organic vapors and prevents static discharge[3].
Respiratory	Half-Mask Respirator (If outside hood)	ABEK1 P3 or N95 Equivalent	Filters out organic vapors and aerosols, preventing respiratory tract irritation (STOT SE 3)[2].

Operational Protocol: Safe Handling & Experimental Workflow

Every protocol must be a self-validating system —meaning the procedure inherently contains checks to verify that the safety envelope is intact. Below is a standardized workflow for the derivatization (e.g., oxidation) of 2-Cyclobutylcyclohexan-1-ol.

Step-by-Step Methodology: Oxidation to 2-Cyclobutylcyclohexanone

• Environmental Validation: Before opening the reagent bottle, verify that the fume hood face velocity is between 80–120 feet per minute (fpm).

  • Validation Check: A visible tissue paper flutter test or a digital monitor reading confirms adequate negative pressure to contain combustible vapors.

• Dispensing: Weigh 1.0 equivalent of 2-Cyclobutylcyclohexan-1-ol[1].

  • Causality: Due to its high viscosity and lipophilicity, standard air-displacement pipettes will suffer from volumetric inaccuracy. Use a positive displacement pipette or a glass syringe.

• Reaction Setup: Transfer the compound to a round-bottom flask and dissolve it in anhydrous dichloromethane (DCM). Purge the system with inert nitrogen gas.

  • Causality: An inert atmosphere prevents the auto-oxidation of the secondary alcohol and mitigates the flammability risk of the solvent mixture.

• Reagent Addition: Cool the mixture to 0°C using an ice bath. Slowly add the oxidizing agent (e.g., Dess-Martin periodinane) portion-wise.

  • Validation Check: Monitor the internal temperature continuously; it must not exceed 5°C during addition to prevent an exothermic thermal runaway.

• Quenching & Extraction: Quench the reaction with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and sodium bicarbonate ( NaHCO3​ ).

  • Causality: Thiosulfate reduces the residual oxidant, while bicarbonate neutralizes acidic byproducts, preventing the release of hazardous gases. The highly lipophilic cyclobutyl group ensures the product remains exclusively in the lower organic (DCM) phase during separation.

Visualizing the Operational Workflow

Workflow for the safe handling and processing of 2-Cyclobutylcyclohexan-1-ol.

Spill Response & Waste Disposal Plan

Immediate Spill Response Protocol

• Evacuate & Isolate: Immediately clear personnel from the vicinity. Increase the fume hood exhaust to maximum capacity.

• Containment: Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth or vermiculite.

  • Causality: Never use combustible absorbents like sawdust. The heat of absorption combined with a combustible cyclic alcohol can create a severe fire hazard[3].

• Recovery: Use non-sparking tools to collect the saturated absorbent into a high-density polyethylene (HDPE) container.

• Decontamination: Wash the affected surface with a surfactant-based detergent and water.

  • Validation Check: A visual inspection under adequate lighting must confirm the complete removal of any residual lipophilic sheen.

Waste Disposal Plan

• Segregation: Classify unreacted 2-Cyclobutylcyclohexan-1-ol as Non-Halogenated Organic Waste . If the compound was utilized in a halogenated solvent (e.g., DCM) during a workflow, the entire mixture must be routed to Halogenated Organic Waste .

• Storage: Store waste in tightly sealed, clearly labeled HDPE carboys. Keep strictly away from strong oxidizing agents (e.g., nitric acid, peroxides) to prevent exothermic reactions in the waste stream[2].

• Regulatory Compliance: Dispose of the waste via a certified hazardous materials contractor. Never discharge into the municipal sewer system, as alkylcyclohexanols are harmful to aquatic life with long-lasting effects[2].

References

• Carl Roth. "Safety Data Sheet: Cyclohexanol". Source: carlroth.com. URL: [Link]

Sources

• 1. trans-2-(Hydroxymethyl)cyclobutan-1-ol|BLD Pharm [bldpharm.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]